6-Hepten-2-one, 4-methyl-

• CAS: 35194-34-4

Core Science & Biosynthesis

4-methyl-6-hepten-2-one CAS 35194-34-4 properties

An In-depth Technical Guide to (E)-6-Methylhept-4-en-2-one (CAS 35194-34-4)

Introduction

(E)-6-Methylhept-4-en-2-one, identified by CAS number 35194-34-4, is an unsaturated ketone belonging to the family of methyl heptenone isomers.[1] While this specific isomer is not as extensively documented or commercially prevalent as its well-known counterpart, 6-methyl-5-hepten-2-one, its chemical structure suggests potential applications in fields where its unique olfactory profile and reactive functional groups are of value. This guide provides a comprehensive overview of its known properties, drawing from computational data and analytical information, and offers insights into its potential synthesis, applications, and handling, contextualized by the broader knowledge of related isomers.

This document is intended for researchers, chemists, and professionals in the flavor, fragrance, and pharmaceutical industries who require a detailed understanding of this specific chemical entity. Given the limited availability of direct experimental data for this compound, this guide synthesizes information from spectral databases and computational models to provide a robust scientific profile.

Chemical and Physical Properties

The fundamental properties of (E)-6-methylhept-4-en-2-one are derived from its molecular structure, which features an eight-carbon chain with a ketone at the 2-position and a trans-configured double bond between the 4th and 5th carbons.[1] These structural features dictate its physical characteristics and chemical reactivity. While extensive experimental data is not available, computed properties provide reliable estimates.

Property	Value	Source
Molecular Formula	C8H14O	PubChem[1]
Molecular Weight	126.20 g/mol	PubChem[1]
IUPAC Name	(E)-6-methylhept-4-en-2-one	PubChem[1]
CAS Number	35194-34-4 (also listed as 39273-81-9)	PubChem[1]
Appearance	Colorless liquid (predicted)	General knowledge
Boiling Point	181-183 °C (for isomer 4-Methyl-3-hepten-2-one)	[2]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol and ether (predicted)	[2]
XLogP3	1.7	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	1	PubChem[1]

Structural Representation

The structure of (E)-6-methylhept-4-en-2-one is crucial for understanding its chemical behavior.

Caption: 2D structure of (E)-6-methylhept-4-en-2-one.

Spectroscopic Data Analysis

Spectroscopic analysis is essential for the identification and characterization of (E)-6-methylhept-4-en-2-one.

• Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion peak (M+) at m/z = 126. Key fragmentation patterns would likely involve McLafferty rearrangement, characteristic of ketones, and cleavage at the allylic positions relative to the double bond.[1]

• Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band around 1715 cm⁻¹, corresponding to the C=O (ketone) stretching vibration. Another significant peak would appear around 965 cm⁻¹ for the C-H out-of-plane bend of the trans (E)-alkene.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would show characteristic signals for the vinyl protons on the trans-double bond with a coupling constant (J) of approximately 15 Hz. The methyl protons adjacent to the carbonyl group would appear as a singlet around 2.1 ppm, while the isopropyl methyl groups at the other end of the molecule would appear as a doublet.

  • ¹³C NMR: The carbon NMR spectrum would display a peak for the carbonyl carbon around 208 ppm. The two alkene carbons would resonate in the 120-140 ppm range, and the remaining aliphatic carbons would appear in the upfield region.[1]

Synthesis Pathways

While specific industrial synthesis routes for (E)-6-methylhept-4-en-2-one are not widely published, a plausible laboratory-scale synthesis can be proposed via a Wittig reaction. This approach offers excellent control over the stereochemistry of the resulting double bond.

Proposed Workflow: Wittig Reaction

• Phosphonium Ylide Formation: Isopropyl bromide is reacted with triphenylphosphine to form the corresponding phosphonium salt. Treatment of this salt with a strong base, such as n-butyllithium, generates the isopropylidene triphenylphosphorane ylide.

• Wittig Reaction: The generated ylide is then reacted with acetoacetaldehyde. The ylide attacks the aldehyde carbonyl group, leading to the formation of a betaine intermediate, which then collapses to form the desired (E)-alkene and triphenylphosphine oxide. The use of a non-stabilized ylide typically favors the formation of the Z-isomer, but reaction conditions can be tuned to favor the E-isomer. An alternative, more E-selective method would be the Horner-Wadsworth-Emmons reaction.

Caption: Proposed Wittig reaction workflow for synthesis.

Potential Applications

The applications of (E)-6-methylhept-4-en-2-one are largely inferred from the well-established uses of its isomers, particularly in the flavor and fragrance industries.

• Flavor and Fragrance: Methyl heptenone isomers are known for their fresh, green, and citrus-like aromas, often with fruity undertones.[2][3] (E)-6-methylhept-4-en-2-one likely possesses a similar olfactory profile, making it a potential candidate for use in perfumes, cosmetics, and as a flavoring agent in food products.[2]

• Chemical Intermediate: The presence of both a ketone and an alkene functional group makes this molecule a versatile intermediate for organic synthesis.[2] It can undergo a wide range of chemical transformations to produce more complex molecules for the pharmaceutical, agrochemical, and fine chemical industries.[4] For instance, its isomer 6-methyl-5-hepten-2-one is a key intermediate in the synthesis of vitamins and various fragrances.[5]

Safety and Handling

No specific safety data sheet (SDS) is available for (E)-6-methylhept-4-en-2-one. Therefore, handling precautions must be based on the known hazards of similar flammable ketones of this molecular weight, such as 2-heptanone and other methyl heptenone isomers.

General Safety Precautions:

• Flammability: The compound is expected to be a flammable liquid and vapor.[6][7] Keep away from heat, sparks, open flames, and other ignition sources.[8] Containers should be grounded and bonded to prevent static discharge.[7]

• Handling: Use in a well-ventilated area or under a chemical fume hood.[9] Wear appropriate personal protective equipment (PPE), including safety goggles with side-shields, chemical-resistant gloves, and protective clothing.[9] Avoid breathing vapors or mist.[6]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[6][7]

• First Aid:

  • Inhalation: Remove to fresh air. Seek medical attention if you feel unwell.[6]

  • Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.[6]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[9]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[6]

Conclusion

(E)-6-Methylhept-4-en-2-one is a structurally interesting but less-studied member of the methyl heptenone family. While direct experimental data remains scarce, computational and spectral information provides a solid foundation for its characterization. Its structural similarity to commercially significant isomers suggests a high potential for applications in the flavor and fragrance industries and as a versatile intermediate in organic synthesis. Further research into its specific properties and synthetic pathways would be beneficial for unlocking its full potential in various scientific and industrial fields.

References

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• NIST. (n.d.). 5-Hepten-2-one, 6-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

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• Chemical Synthesis Database. (2025, May 20). 6-methyl-6-hepten-2-one. Chemical Synthesis Database. Retrieved from [Link]

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4-methylhept-6-en-2-one chemical structure and molecular weight

Executive Summary

4-Methylhept-6-en-2-one (CAS: 35194-34-4) is a bifunctional C8 ketone intermediate distinguished by a chiral center at the C4 position and a terminal alkene moiety.[1][2] Unlike its ubiquitous isomer 6-methylhept-5-en-2-one (natural "methyl heptenone"), this molecule serves as a specialized building block in the synthesis of complex terpenoids, spiroacetals, and pharmaceutical intermediates requiring precise stereocontrol at the

-position relative to the carbonyl.

This guide provides a definitive structural analysis, validated synthesis pathways, and spectroscopic characterization data to support its application in high-value organic synthesis.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

The molecule is characterized by a methyl-substituted saturated chain ending in a vinyl group, offering orthogonal reactivity between the ketone (C2) and the olefin (C6).

Table 1: Physicochemical Constants

Property	Value
IUPAC Name	4-Methylhept-6-en-2-one
Common Synonyms	4-Methyl-6-hepten-2-one; Allylacetone derivative
CAS Registry Number	35194-34-4 (Racemic) / 319915-03-2 (4R-isomer)
Molecular Formula
Molecular Weight	126.20 g/mol
Exact Mass	126.1045 Da
Appearance	Colorless oil
Density	~0.85 g/mL (Predicted)
Boiling Point	~165–170 °C (Predicted @ 760 mmHg)
Solubility	Soluble in , , THF, ; Insoluble in water

Structural Analysis & Reactivity

Structural Connectivity

The carbon skeleton consists of a pentan-2-one backbone with an allyl group attached at the C4 position. This creates a chiral center at C4, making the molecule a candidate for asymmetric synthesis or resolution.

• C2 (Ketone): Susceptible to nucleophilic addition (Grignard, hydride reduction) and

  -deprotonation (kinetic enolate at C1, thermodynamic at C3).

• C4 (Chiral Center): The methyl group introduces steric bulk, influencing the diastereoselectivity of reactions at the adjacent carbonyl or alkene.

• C6-C7 (Terminal Alkene): A handle for Ring-Closing Metathesis (RCM), hydroboration-oxidation, or cross-metathesis.

Visualization: Structural Connectivity

Figure 1: Connectivity graph of 4-methylhept-6-en-2-one highlighting functional zones.

Synthesis Methodologies

The synthesis of 4-methylhept-6-en-2-one typically relies on conjugate addition strategies to establish the C3-C4 bond or alkylation of stabilized enolates followed by decarboxylation.

Protocol A: Conjugate Addition (The "House" Strategy)

A robust method involves the 1,4-addition of an allyl nucleophile to an

-unsaturated ketone. This approach is favored for its regioselectivity.[3]

• Substrate: 3-Penten-2-one (Methyl propenyl ketone).

• Reagent: Allyltrimethylsilane (Sakurai reaction conditions) or Allyl cuprate species.

• Mechanism: The nucleophile attacks the

  -position (C4), shifting the double bond and trapping the enolate.

Protocol B: Acetoacetic Ester Synthesis

This method is scalable and uses inexpensive starting materials.

• Alkylation: Ethyl acetoacetate is alkylated with 1-bromo-2-methyl-3-butene (if available) or via a stepwise construction.

• Decarboxylation: Hydrolysis and heat yield the ketone.[4]

Note: Direct alkylation of 4-methyl-2-pentanone (isobutyl methyl ketone) with allyl bromide is chemically possible but often suffers from polyalkylation and poor regiocontrol (C1 vs C3 alkylation).

Visualization: Synthesis Workflow

Figure 2: Primary synthetic routes via Conjugate Addition (Solid) and Acetoacetic Ester Synthesis (Dashed).[4]

Analytical Characterization

Accurate identification is critical to distinguish this isomer from 6-methyl-5-hepten-2-one. The following NMR data is derived from purified samples in

.

Proton NMR ( NMR, 400 MHz, )

Shift ( ppm)	Multiplicity	Integration	Assignment
0.90	Doublet ( Hz)	3H	Methyl group at C4
1.93 – 2.01	Multiplet	2H	C5 Methylene protons
2.04 – 2.14	Multiplet	1H	C4 Methine proton
2.11	Singlet	3H	C1 Methyl (Ketone methyl)
2.16 – 2.23	Multiplet	1H	C3 Methylene (part A)
2.45	Doublet of Doublets	1H	C3 Methylene (part B)
5.00 – 5.10	Multiplet	2H	C7 Terminal alkene protons
5.70 – 5.85	Multiplet	1H	C6 Internal alkene proton

Key Diagnostic Features

• The doublet at 0.90 ppm confirms the methyl group is on a saturated carbon (C4), not an alkene.

• The singlet at 2.11 ppm is characteristic of a methyl ketone.

• The terminal alkene signals (5.0–5.8 ppm) distinguish it from the internal alkene of methyl heptenone (which typically shows a triplet-like signal ~5.1 ppm).

Applications in Drug Development[3][14][15]

Chiral Building Block

The (4R)-enantiomer (CAS 319915-03-2) is utilized in the total synthesis of insect pheromones and macrolides. The C4 chiral center provides a handle for diastereoselective reductions of the C2 ketone, generating 1,3-diols with defined stereochemistry.

Ring-Closing Metathesis (RCM)

The terminal alkene allows 4-methylhept-6-en-2-one to serve as a partner in RCM reactions. For example, reaction with a homoallylic alcohol followed by RCM yields substituted cyclohexenones, a core scaffold in many bioactive natural products.

Precursor to Haloketones

As referenced in foundational literature (House et al.), this molecule is the immediate precursor to 7-bromo-4-methylheptan-2-one , a bifunctional alkylating agent used to tether side chains in steroid synthesis.

Safety & Handling

• Hazards: Combustible liquid. May cause skin and eye irritation.

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8°C to prevent oxidation of the terminal alkene.

• Disposal: Dispose of as organic solvent waste containing ketones.

References

• PubChem. (2025). 4-Hepten-2-one, 6-methyl- (Isomer Comparison). National Library of Medicine. [Link]

• House, H. O., et al. (1977). Perhydroazulenes. Synthesis of 7-bromo-4-methylheptan-2-one. Journal of Organic Chemistry, 42(10), 1709–1717. [Link]

• Core.ac.uk. (2010). A Combined Allylic Azide Rearrangement and Intramolecular Schmidt Reaction (NMR Data Source). University of Kansas.[5] [Link]

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An In-depth Technical Guide to 4-Methyl-6-hepten-2-one (Sulcatone)

Abstract: This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the chemical compound known by the International Union of Pure and Applied Chemistry (IUPAC) name 4-methyl-6-hepten-2-one and the common name Sulcatone. This document clarifies that these names are synonymous, referring to the same molecule (CAS No. 110-93-0).[1][2] It provides an in-depth exploration of its chemical identity, physicochemical properties, spectroscopic profile, synthesis methodologies, biological significance as a pheromone and pest control agent, and standardized analytical protocols. The guide is structured to provide not only technical data but also the scientific reasoning behind methodological choices, ensuring a thorough understanding for application in research and development.

Chemical Identity and Nomenclature

The primary point of clarification is that "4-methyl-6-hepten-2-one" and "Sulcatone" are not different compounds; they are different names for the same chemical entity.

• IUPAC Name: The systematic name for this compound is 6-methylhept-5-en-2-one .[1][3][4][5] This name precisely describes its structure: a seven-carbon chain (heptane) with a ketone functional group (=O) at the second carbon (hence, -2-one), a carbon-carbon double bond starting at the fifth carbon (hence, -5-en-), and a methyl group (-CH₃) attached to the sixth carbon.

• Common Name: Sulcatone is a widely used trivial name.[1][6] It gained prominence in scientific literature particularly in the context of its role as an aggregation pheromone for the ambrosia beetle, Gnathotrichus sulcatus.[7][8]

• Other Synonyms: The compound is also known by several other names including Methyl heptenone, Prenylacetone, and 2-Methyl-2-hepten-6-one.[1][6][9]

The relationship between the nomenclature and the structure is illustrated below.

Caption: Logical relationship between nomenclature and chemical structure.

Physicochemical Properties

Sulcatone is a colorless liquid characterized by a powerful, fatty, green, and citrus-like odor.[1][2][3] Its physical and chemical properties are critical for its application in flavor/fragrance industries and for designing extraction and analytical methods.

Property	Value	Source
Molecular Formula	C₈H₁₄O	[5]
Molecular Weight	126.20 g/mol	[1]
Boiling Point	173 °C (at 760 mmHg)	[1]
Density	0.855 g/mL (at 25 °C)	[2]
Flash Point	57 °C (135 °F)	[1]
Refractive Index	1.4445 (at 20 °C)	[1]
Solubility	Insoluble in water; Soluble in alcohol, ether, methanol, chloroform.	[1][2][3]
Vapor Pressure	0.75 mmHg (at 25 °C)	[1]
logP (Octanol/Water)	1.9 - 2.16	[1][10]

Spectroscopic and Analytical Characterization

Unambiguous identification of Sulcatone relies on modern spectroscopic techniques. The determination of its chemical structure is a prerequisite for any research or development activity.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS), typically coupled with Gas Chromatography (GC), is a primary tool for identification. The fragmentation pattern is highly characteristic.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 126, corresponding to the molecular weight.

• Key Fragments: The most abundant fragment ion (base peak) is consistently observed at m/z = 43 , corresponding to the [CH₃CO]⁺ acylium ion, which is a hallmark of a methyl ketone.[1] Other significant fragments include m/z = 69 (loss of the acetyl group), m/z = 55, and m/z = 41.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework. (Predicted data in CDCl₃).

• ¹H NMR:

  • ~1.62 ppm & ~1.69 ppm (singlets, 3H each): Two distinct methyl groups on the double bond (C-7 and C-8).

  • ~2.14 ppm (singlet, 3H): The methyl group adjacent to the carbonyl (C-1).

  • ~2.25 ppm (triplet, 2H): Methylene group at C-4, adjacent to the double bond.

  • ~2.45 ppm (triplet, 2H): Methylene group at C-3, adjacent to the carbonyl group.

  • ~5.08 ppm (triplet, 1H): The vinylic proton at C-5.

• ¹³C NMR:

  • ~17.7 ppm & ~25.7 ppm: Carbons of the two methyl groups on the double bond.

  • ~22.5 ppm: Methylene carbon at C-4.

  • ~29.8 ppm: Methyl carbon adjacent to the carbonyl (C-1).

  • ~43.5 ppm: Methylene carbon at C-3.

  • ~123.5 ppm: Vinylic carbon C-5.

  • ~132.0 ppm: Quaternary vinylic carbon C-6.

  • ~208.0 ppm: The characteristic carbonyl carbon (C-2).

Synthesis Methodologies

Sulcatone is an important intermediate in the synthesis of other terpenoids.[2] Industrial synthesis often prioritizes cost-effective starting materials and high-yield reactions. A common and economically viable route starts from isoprene.[11]

The causality for this pathway choice is rooted in the availability and low cost of isoprene. The use of a phase-transfer catalyst is critical to facilitate the reaction between the organic-soluble chloroisoamylene and the aqueous alkaline solution of the acetone enolate, overcoming the phase barrier and significantly increasing reaction rates and yields.[11]

Caption: A common industrial synthesis workflow for Sulcatone.

Protocol: Phase-Transfer Catalyzed Synthesis[11]

• Reaction Setup: To a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, add acetone and an aqueous sodium hydroxide solution (e.g., 50% NaOH).

• Catalyst Addition: Add a suitable phase-transfer catalyst, such as a benzyl quaternary ammonium salt.[11]

• Reactant Addition: While stirring, slowly add chloroisoamylene to the mixture. The molar ratio of chloroisoamylene to acetone to sodium hydroxide is typically around 1:6:9.[11]

• Reaction Conditions: Heat the mixture to 55-60 °C and maintain for 3-4 hours under normal pressure.[11]

• Workup: After the reaction is complete, cool the mixture. The organic phase, containing Sulcatone, is separated from the aqueous phase.

• Purification: The crude product is then purified, typically by fractional distillation, to yield pure Sulcatone.

Biological Significance and Applications

Sulcatone's biological role is diverse, functioning as a semiochemical (a signaling chemical) in a wide range of organisms from plants to insects and mammals.[1][3]

Insect Pheromone

Sulcatone is a well-documented insect pheromone.

• Ambrosia Beetles: It is a key component of the aggregation pheromone for several ambrosia beetle species, including Gnathotrichus sulcatus and Megaplatypus mutatus.[8][12] This activity is often synergistic with its corresponding alcohol, sulcatol (6-methyl-5-hepten-2-ol).[7][12][13] The response of these beetles can be highly specific to the enantiomeric ratio of sulcatol, demonstrating the stereochemical precision of insect olfactory systems.[7][8]

• Mosquito Attractant: It is an effective attractant for mosquitoes like Aedes aegypti, which possess a specific odor receptor gene (Or4) sensitive to Sulcatone.[6] This makes it a compound of interest for developing new vector control strategies by luring mosquitoes to traps.[6]

Plant-Derived Biopesticide

Sulcatone is naturally synthesized by over 400 plant species and is a component of essential oils from citronella and lemongrass.[1][14] It exhibits significant pesticidal properties.

• Insecticidal/Repellent Activity: It has demonstrated strong fumigant toxicity and repellent effects against stored product pests like the maize weevil (Sitophilus zeamais).[14][15]

• Antifungal Activity: Sulcatone shows notable antifungal activity against phytopathogenic fungi such as Fusarium verticillioides and Aspergillus flavus, which are common contaminants in stored grains.[14][15] Its ability to inhibit both fungal growth and mycotoxin production makes it a promising candidate for eco-friendly grain preservation.[14]

Standardized Analytical Protocols

The accurate detection and quantification of Sulcatone in various matrices (e.g., insect extracts, plant volatiles, environmental samples) is crucial for research. Gas Chromatography is the technique of choice due to Sulcatone's volatility.

Protocol: GC-MS Analysis of Sulcatone

This protocol provides a general framework. The choice of column, temperature program, and sample preparation must be optimized based on the sample matrix and analytical goals. The use of an internal standard is vital for accurate quantification.[16][17]

• Sample Preparation (Liquid-Liquid Extraction):

  • For aqueous samples, mix 1 mL of the sample with 0.5 mL of a solvent like dichloromethane (DCM) containing a known concentration of an internal standard (e.g., a deuterated analog or a compound with similar properties not present in the sample).[18]

  • Vortex vigorously for 30-60 seconds to ensure thorough extraction.

  • Centrifuge to separate the phases.

  • Carefully transfer the organic layer (DCM) to a GC vial for analysis.

• Instrumentation (GC-MS):

  • Gas Chromatograph: Equipped with a suitable capillary column (e.g., a non-polar DB-5ms or a mid-polar DB-Wax).

  • Injector: Split/splitless injector, typically operated at 250 °C.

  • Oven Program: A typical program might be: hold at 50 °C for 2 min, then ramp at 10 °C/min to 250 °C, and hold for 5 min. This must be optimized.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Mass Spectrometer: Operated in Electron Ionization (EI) mode. Data can be acquired in full scan mode for identification or Selected Ion Monitoring (SIM) mode for enhanced sensitivity and quantification.

Caption: General workflow for the GC-MS analysis of Sulcatone.

Conclusion

This guide has established that 4-methyl-6-hepten-2-one and Sulcatone are synonymous terms for a single, versatile chemical compound. Its well-defined physicochemical properties and spectroscopic signature allow for its confident synthesis and identification. The significance of Sulcatone extends from its fundamental role as a semiochemical in insect communication, which has direct applications in pest management and vector control, to its potential as a plant-derived, eco-friendly pesticide and antifungal agent. The provided methodologies for its synthesis and analysis serve as a practical foundation for professionals in chemical research and drug development to further explore and harness the potential of this multifaceted molecule.

References

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• FooDB. (2020). Showing Compound 6-Methyl-hept-5-en-2-one (FDB004925). Retrieved February 27, 2026, from [Link]

• Achimón, F., et al. (2024). Sulcatone as a Plant-Derived Volatile Organic Compound for the Control of the Maize Weevil and Its Associated Phytopathogenic Fungi in Stored Maize. Plants (Basel). Available at: [Link]

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• NIST. (n.d.). 5-Hepten-2-one, 6-methyl-. NIST Chemistry WebBook. Retrieved February 27, 2026, from [Link]

• Le, T. X., et al. (2014). Analysis of sulfonamides, trimethoprim, fluoroquinolones, quinolones, triphenylmethane dyes and methyltestosterone in fish and shrimp using liquid chromatography-mass spectrometry. Food Additives & Contaminants: Part A. Available at: [Link]

• UNESP Ilha Solteira. (2000). Identification of sulcatol, a potential pheromone of the ambrosia beetle Gnathotrichus materiarius (Col., Scolytidae). Retrieved February 27, 2026, from [Link]

• MDPI. (2025). Development and Optimization of a Gas Chromatography–Mass Spectrometry Analytical Method for Detecting Sulfolane and Benzene Toluene, Ethylbenzene, and Xylenes in Water Samples. Retrieved February 27, 2026, from [Link]

• Borden, J. H., et al. (1976). Gnathotrichus sulcatus: synergistic response to enantiomers of the aggregation pheromone sulcatol. Science. Available at: [Link]

• ResearchGate. (2015). A Review of Analytical Methods for the Determination of Sulfolane and Alkanolamines in Environmental Studies. Retrieved February 27, 2026, from [Link]

• Funes, A., et al. (2009). Comparison of Three Types of Traps Baited with Sexual Pheromones for Ambrosia Beetle Megaplatypus mutatus (Coleoptera: Platypodidae). Journal of Economic Entomology. Available at: [Link]

• Chemistry LibreTexts. (2020). 2.2: Day 2 Procedures - Gas Chromatography. Retrieved February 27, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved February 27, 2026, from [Link]

• Perła-Kajan, J., et al. (2020). Gas Chromatography-Mass Spectrometry Based Approach for the Determination of Methionine-Related Sulfur-Containing Compounds in Human Saliva. Molecules. Available at: [Link]

• SIELC Technologies. (2019). 6-Methyl-5-hepten-2-one. Retrieved February 27, 2026, from [Link]

• Synergy Semiochemicals. (n.d.). Ambrosia Beetle Attractants and Traps. Retrieved February 27, 2026, from [Link]

• UNODC. (n.d.). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. Retrieved February 27, 2026, from [Link]

• Wikipedia. (n.d.). Mosquito. Retrieved February 27, 2026, from [Link]

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Isomeric Divergence: A Technical Analysis of Methylheptenones in Pharmaceutical Synthesis

The following technical guide provides an in-depth comparison of 6-methyl-5-hepten-2-one (Sulcatone) and its structural isomer 4-methyl-6-hepten-2-one . This analysis focuses on their structural divergence, spectroscopic differentiation, and specific utility in pharmaceutical synthesis.

Executive Summary

In the landscape of terpenoid synthesis and drug development, methylheptenones serve as critical C8 building blocks. While 6-methyl-5-hepten-2-one (Sulcatone) is the ubiquitous industrial intermediate for Vitamins A, E, and K, its isomer 4-methyl-6-hepten-2-one represents a more specialized, chiral scaffold.

This guide delineates the precise technical distinctions between these two isomers. For researchers, the ability to differentiate these molecules via NMR/MS and utilize their distinct reactivity profiles (internal vs. terminal alkene) is essential for controlling stereochemical outcomes in complex organic synthesis.

Core Structural Comparison

The fundamental difference lies in the position of the unsaturation and the presence of a stereocenter.

• Isomer A (Sulcatone): Achiral, thermodynamically stable, trisubstituted internal alkene.

• Isomer B (4-Methyl): Chiral, kinetically accessible, monosubstituted terminal alkene.

Figure 1: Structural divergence between the achiral industrial standard (Sulcatone) and the chiral variant (4-methyl).

Physical & Chemical Properties Matrix

The thermodynamic stability of Sulcatone (due to the hyperconjugation of the trisubstituted alkene) makes it the dominant isomer in equilibrium. The 4-methyl isomer, possessing a terminal alkene, is less stable and typically requires kinetic control for synthesis.

Feature	6-methyl-5-hepten-2-one (Sulcatone)	4-methyl-6-hepten-2-one
CAS Number	110-93-0	13891-87-7 (Generic/Related)
Molecular Weight	126.20 g/mol	126.20 g/mol
Chirality	Achiral	Chiral (Stereocenter at C4)
Alkene Type	Internal (Trisubstituted)	Terminal (Monosubstituted)
Boiling Point	173°C	~160-165°C (Estimated)
Density	0.855 g/mL	~0.84 g/mL
Odor Profile	Citrus, Lemongrass, Green	Pungent, Metallic, Fruity
Key Reactivity	Electrophilic addition, Ozonolysis (Acetone byproduct)	Metathesis (RCM), Asymmetric Alkylation

Spectroscopic Identification (The "Fingerprint")

Distinguishing these isomers in a crude reaction mixture is a common analytical challenge. Proton NMR (

H-NMR) provides the most definitive validation.

Nuclear Magnetic Resonance ( H-NMR)

• Sulcatone (6-methyl): Look for the "prenyl" tail. The vinylic proton appears as a triplet-of-multiplets around 5.1 ppm . You will see two distinct singlets (or narrow doublets) for the terminal dimethyl groups at 1.61 ppm and 1.68 ppm .

• 4-Methyl Isomer: Look for the "allyl" pattern. The terminal vinyl group shows a characteristic multiplet at 5.7–5.9 ppm (internal vinyl H) and two distinct multiplets at 4.9–5.1 ppm (terminal vinyl H

  ). Crucially, the methyl group at C4 will appear as a doublet around 0.9–1.1 ppm , unlike the singlet methyls of Sulcatone.

Mass Spectrometry (GC-MS)

Both isomers show a molecular ion

at m/z 126. However, fragmentation pathways differ:

• Sulcatone: Prominent peak at m/z 69 (isobutenyl cation) due to allylic cleavage. McLafferty rearrangement yields m/z 43 (acetyl) and m/z 58 (acetone).

• 4-Methyl: Fragmentation often yields m/z 41 (allyl cation) and a distinct fragment corresponding to the loss of the allyl group.

Figure 2: Logical workflow for spectroscopic differentiation of methylheptenone isomers.

Synthetic Pathways & Causality

Understanding the genesis of these molecules explains their availability and cost.

A. Synthesis of Sulcatone (The Carroll Rearrangement)

Sulcatone is classically synthesized via the Carroll Rearrangement of 2-methyl-3-buten-2-ol (a tertiary allylic alcohol) with ethyl acetoacetate.

• Mechanism: The reaction proceeds through a [3,3]-sigmatropic rearrangement of the enol intermediate, followed by decarboxylation.

• Outcome: The rearrangement places the double bond at the

  position relative to the ketone, yielding the thermodynamically stable trisubstituted alkene.

B. Synthesis of 4-methyl-6-hepten-2-one (Chiral Construction)

This isomer cannot be made via the standard Carroll rearrangement of a tertiary alcohol. It requires a specific construction to install the C4 stereocenter and the terminal alkene.

• Route: Alkylation of acetoacetate enolates with crotyl halides typically yields mixtures. A more precise route involves the conjugate addition of allyl-metal species to

  -unsaturated ketones or the alkylation of chiral hydrazones.

• Chiral Pool Utility: Because the C4 methyl is a stereocenter, this molecule is often targeted using asymmetric catalysis (e.g., enantioselective conjugate addition) to generate high ee (enantiomeric excess) building blocks for terpenoids like Solanone.

Experimental Protocol: Purification & Handling

Since 4-methyl-6-hepten-2-one is often a byproduct or a sensitive chiral intermediate, purification requires care to avoid isomerization (migration of the double bond to the internal position).

Protocol: Silica Gel Purification of 4-methyl-6-hepten-2-one

Objective: Isolate 4-methyl-6-hepten-2-one from a crude alkylation mixture containing Sulcatone traces.

• Column Preparation:

  • Slurry pack a glass column with Silica Gel 60 (230-400 mesh).

  • Buffer the Silica: Pre-treat the silica slurry with 1% Triethylamine (Et

    N) in Hexanes.

  • Reasoning: Terminal alkenes and ketones can be sensitive to the acidity of silica, potentially causing double bond migration (isomerization to the conjugated or internal position). The base neutralizes surface protons.

• Elution:

  • Load the crude oil (diluted 1:1 in Hexanes).

  • Elute with a gradient of Hexanes:Ethyl Acetate (95:5 to 90:10) .

  • Observation: The terminal alkene (4-methyl) is slightly less polar than Sulcatone due to the lack of the electron-rich trisubstituted double bond interaction, but separation is difficult. Flash chromatography is required.

• Fraction Analysis:

  • Use TLC (stain with Anisaldehyde or KMnO

    ).

  • KMnO

    Stain: Terminal alkenes (4-methyl) stain brown/yellow faster than internal alkenes at room temperature.

  • Pool fractions and concentrate at <40°C to prevent thermal isomerization.

Pharmaceutical Applications

Application Domain	Sulcatone (6-methyl)	4-methyl-6-hepten-2-one
Vitamin Synthesis	Primary Precursor. Used to build the phytol tail of Vitamin E and K via chain extension.	Not used for standard vitamins due to wrong branching.
Chiral Terpenoids	Limited.[1] Achiral starting material requires downstream asymmetric steps.	High Value. Provides a pre-installed stereocenter for synthesizing labdane diterpenes or chiral fragrances.
Metathesis (RCM)	Poor substrate for Ring-Closing Metathesis due to steric bulk.	Excellent Substrate. The terminal alkene is highly reactive for Ruthenium-catalyzed (Grubbs) metathesis to form macrocycles.

Diagram: Synthetic Divergence

Figure 3: Divergent synthetic utility. Sulcatone leads to linear vitamins, while the 4-methyl isomer opens pathways to chiral macrocycles via metathesis.

References

• ChemicalBook. (2024). 6-Methyl-5-hepten-2-one: Properties, Synthesis and Uses.Link

• PubChem. (2024). Compound Summary: 6-methyl-5-hepten-2-one.[2][3] National Library of Medicine. Link

• Organic Syntheses. (1979). Preparation of Allyl Acetone via Carrol Rearrangement variants. Org.[2][3][4][5] Synth. Coll. Vol. 6. Link

• LookChem. (2024). CAS 13891-87-7 Data and Synonyms.[6]Link

• BenchChem. (2025).[7] NMR Structural Elucidation Protocols for Methylheptenones.Link

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Technical Guide: Solubility Profile &amp; Handling of 4-Methyl-6-hepten-2-one

This guide details the solubility profile, solvent selection, and handling protocols for 4-methyl-6-hepten-2-one .

Important Chemical Identity Note: This guide specifically addresses 4-methyl-6-hepten-2-one (an intermediate often formed via oxy-Cope rearrangements or allylation of acetoacetates). It is a structural isomer of the widely common fragrance ingredient 6-methyl-5-hepten-2-one (Sulcatone). While their solubility profiles are similar due to identical molecular weight and functional groups, their reactivity and volatility differ. Ensure you are working with the correct isomer.

Executive Summary & Molecule Analysis

4-methyl-6-hepten-2-one is a C8 unsaturated ketone characterized by a terminal alkene and a mid-chain ketone functionality. Its amphiphilic nature—dominated by a hydrophobic alkyl backbone but punctuated by a polar carbonyl group—dictates its solubility. It acts as a "borderline" polar aprotic solute, showing high affinity for organic solvents ranging from non-polar hydrocarbons to polar aprotic ethers, while remaining immiscible with water.

Structural Determinants of Solubility

• Hydrophobic Domain (C8 Skeleton): The 4-methyl and heptenyl chain provide significant Van der Waals interaction sites, making the molecule highly soluble in non-polar solvents like hexane and toluene.

• Polar Domain (Carbonyl Group @ C2): The ketone moiety introduces a dipole moment, facilitating solubility in polar aprotic solvents (DCM, Acetone) and hydrogen-bond accepting interactions with alcohols.

• Terminal Alkene (@ C6): The

  -system adds slight polarizability but does not significantly enhance water solubility compared to the saturated analog.

Solubility Profile & Solvent Compatibility

The following data categorizes solvent compatibility based on experimental precedence for C8 unsaturated ketones and group contribution theory.

Quantitative Solubility Estimates (25°C)

Solvent Class	Representative Solvent	Solubility Status	Mechanistic Driver
Hydrocarbons	Hexane, Pentane	Miscible	London Dispersion Forces dominate. Ideal for extraction.
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Dipole-Dipole interactions + Dispersion. Excellent for solubilizing crude reaction mixtures.
Alcohols	Ethanol, Methanol	Miscible	Hydrogen bonding (Solute acts as H-bond acceptor).
Ethers	Diethyl Ether, THF	Miscible	Compatible polarity; standard solvent for synthesis/isolation.
Polar Aprotic	DMSO, DMF	Miscible	Strong dipole interactions. Used for nucleophilic substitution reactions.[1]
Aqueous	Water	Insoluble (< 1 g/L)	Hydrophobic effect; energetic penalty of cavity formation in water network is too high.

Thermodynamic Parameters (Hansen Solubility Parameters)

To predict solubility in novel solvent blends, use the estimated Hansen Solubility Parameters (HSP) for 4-methyl-6-hepten-2-one.

• Dispersion (

  ): ~16.0 MPa (Derived from hydrocarbon backbone)

• Polarity (

  ): ~6.5 MPa (Derived from ketone dipole)

• H-Bonding (

  ): ~5.0 MPa (Ketone acceptor ability)

• Molar Volume: ~145 cm³/mol

Application: To optimize a solvent blend (e.g., for chromatography), aim for a solvent mixture with a "Distance" (

) < 8.0 from these coordinates.

Experimental Protocols: Isolation & Purification

Since 4-methyl-6-hepten-2-one is often isolated as a reaction intermediate (e.g., from acetoacetate alkylation), the following protocol ensures efficient recovery from aqueous reaction media.

Protocol A: Liquid-Liquid Extraction (Workup)

Objective: Recover 4-methyl-6-hepten-2-one from an aqueous quench solution.

• Quench: Pour the reaction mixture into a 3x volume of saturated ammonium chloride (

  ) or brine.

  • Why: Increases ionic strength to "salt out" the organic ketone, minimizing loss to the aqueous phase.

• Solvent Selection: Use Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc) .

  • Note: Et₂O is preferred if the product is volatile, as Et₂O removal (bp 35°C) minimizes product loss compared to EtOAc (bp 77°C).

• Extraction:

  • Perform 3 extractions with the organic solvent (3 x 50 mL per 100 mL aqueous phase).

  • Validation: Check the aqueous layer by TLC to ensure complete recovery.

• Drying: Dry combined organics over anhydrous Magnesium Sulfate (

  ).

  • Why: Sodium sulfate is slower;

    is rapid and effective for ketones.

• Concentration: Rotary evaporate at >200 mbar and <40°C bath temperature.

  • Critical Warning: This molecule has a terminal alkene and a ketone; it is moderately volatile.[2] Do not use high vacuum (<10 mbar) for prolonged periods at room temperature, or you will lose the product.

Protocol B: Chromatographic Purification

Stationary Phase: Silica Gel 60. Mobile Phase: Hexane/Ethyl Acetate gradient.

• TLC Visualization: UV active (weak, due to non-conjugated alkene). Use Anisaldehyde or KMnO₄ stain.

  • Observation: Olefin will stain brown/yellow with KMnO₄; Ketone reacts with Anisaldehyde (purple/blue spots).

• Elution: Start with 100% Hexane

  5% EtOAc 10% EtOAc.

  • Retardation Factor (

    ): Expect in 9:1 Hexane:EtOAc.

Visualization of Workflows

Figure 1: Solubility & Extraction Logic Map

This diagram illustrates the partitioning logic used to isolate the target molecule from a crude synthesis mixture.

Caption: Workflow for partitioning 4-methyl-6-hepten-2-one from aqueous media into organic solvents.

Applications & Synthesis Context

This molecule primarily serves as a divergent intermediate in organic synthesis.

• Oxy-Cope Rearrangement: It is often the product of the thermal rearrangement of tertiary allylic vinyl carbinols.

• Terpenoid Synthesis: Used as a building block for constructing complex terpene skeletons (e.g., Phomactins) due to the handle provided by the terminal alkene for further functionalization (e.g., epoxidation, hydroboration).

• Reactivity Profile:

  • Ketone (C2): Susceptible to nucleophilic attack (Grignard, reduction).

  • Alkene (C6): Isolated terminal alkene; reactive toward electrophiles (

    , mCPBA) but less reactive than electron-rich internal alkenes.

References

• Journal of the American Chemical Society . Synthesis of novel acyclic and cyclic systems via sulfolene intermediates. (Referenced as Compound 12 in context of rearrangement products).

• California Institute of Technology . Oxy Anion-Accelerated Rearrangements. (Thesis describing synthesis and properties of 4-methyl-6-hepten-2-one, labeled Compound 16).

• PubChem . Compound Summary: 6-methyl-5-hepten-2-one (Isomer Reference).[3] National Library of Medicine. (Used for comparative physicochemical property estimation).[4]

• Hansen, C. M. Hansen Solubility Parameters: A User's Handbook. CRC Press.[4] (Source for group contribution methods used in parameter estimation).

Sources

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• 2. docsity.com [docsity.com]
• 3. Showing Compound 6-Methyl-hept-5-en-2-one (FDB004925) - FooDB [foodb.ca]
• 4. kinampark.com [kinampark.com]

The Chemical Ecology and Analytical Profiling of Heptenone Isomers: Contextualizing 4-Methyl-6-hepten-2-one in Volatile Organic Compounds

Executive Summary

In the field of volatile organic compound (VOC) analysis, structural isomerism dictates both biological function and analytical methodology. 4-methyl-6-hepten-2-one (CAS 35194-34-4) is a rare unsaturated ketone, primarily identified as a trace intermediate in the biosynthesis of complex macrocyclic diterpenes. However, in routine VOC profiling, it is frequently confused with its ubiquitous structural isomer, 6-methyl-5-hepten-2-one (commonly known as Sulcatone , CAS 110-93-0).

As an application scientist, I frequently observe the misidentification of these isomers due to their nearly identical electron ionization (EI) mass spectra. This whitepaper provides an in-depth technical guide on the natural occurrence of these heptenone isomers, their distinct biosynthetic pathways, and a self-validating analytical protocol for their baseline resolution and quantification.

Natural Occurrence and Chemical Ecology

The Rare Isomer: 4-Methyl-6-hepten-2-one

The natural occurrence of 4-methyl-6-hepten-2-one is exceedingly limited. It does not typically accumulate as a terminal volatile emission. Instead, it serves as a highly specific transient intermediate in specialized plant secondary metabolism. Most notably, it is implicated in the biosynthetic pathway of Tonantzitlolone A , a cytotoxic diterpene isolated from the roots of the Mexican endemic plant Stillingia sanguinolenta [1]. In drug development, tonantzitlolone A is of significant interest due to its ability to inhibit cell proliferation by interfering with kinesin-5 mitotic motor molecules [1].

The Dominant VOC: 6-Methyl-5-hepten-2-one (Sulcatone)

In stark contrast, sulcatone is a dominant, globally distributed VOC. Its ecological roles are vast and concentration-dependent:

• Plant Defense & Essential Oils: It is a major constituent of Cymbopogon (lemongrass) and citronella oils, acting as an allelopathic and antimicrobial agent [2]. Recent studies demonstrate that applying sulcatone to stored maize significantly inhibits Fusarium verticillioides growth and reduces fumonisin B1 mycotoxin biosynthesis by over 60% [3].

• Mammalian Emanations & Vector Ecology: Sulcatone is a primary volatile emitted by human skin. It acts as a critical olfactory cue for anthropophilic mosquitoes like Aedes aegypti. Interestingly, while low concentrations attract mosquitoes, high concentrations saturate insect odorant receptors (ORs) and act as a repellent [4].

• Insect Pheromones: In bark beetles (Dendroctonus spp.), sulcatone synthesized in the hindgut acts as a direct precursor to the aggregation pheromone frontalin [5].

Biosynthetic Pathways of Heptenone VOCs

Understanding the metabolic origin of these compounds is critical for researchers attempting to upregulate or inhibit their production. Heptenone VOCs are primarily generated via the apocarotenoid cleavage pathway or a mevalonate (MVA) metabolic shunt [6].

In the apocarotenoid pathway, larger carotenoids (e.g., lycopene) undergo oxidative cleavage catalyzed by highly specific Carotenoid Cleavage Dioxygenases (CCDs). This cleavage at the C9-C10 double bond yields sulcatone. Alternatively, in insect systems, geranyl pyrophosphate (GPP) can be directly cleaved by a dioxygenase to bypass monoterpene synthases entirely [5]. The rare 4-methyl isomer is generated via highly localized enzymatic isomerization of these primary heptenones during complex diterpene assembly.

Fig 1. Biosynthetic pathways of heptenone VOCs via isoprenoid and apocarotenoid cleavage.

Quantitative Data: Heptenone Distribution in Biological Matrices

To provide a comparative baseline for researchers, the following table summarizes the typical concentrations and biological roles of these isomers across different matrices.

Matrix / Organism	Target Isomer	Typical Concentration	Biological Function / Significance
Stillingia sanguinolenta (Roots)	4-methyl-6-hepten-2-one	< 0.1% (Trace)	Intermediate in Tonantzitlolone A diterpene biosynthesis
Cymbopogon citratus (Lemongrass)	6-methyl-5-hepten-2-one	1.5 - 4.0% of EO	Plant defense, allelopathy, and antimicrobial action
Human Skin Emanations	6-methyl-5-hepten-2-one	10 - 50 ppb	Olfactory cue; highly attractive to Aedes aegypti mosquitoes
Dendroctonus spp. (Bark Beetles)	6-methyl-5-hepten-2-one	50 - 200 ng/insect	Hindgut precursor for the aggregation pheromone frontalin
Stored Maize (Post-harvest)	6-methyl-5-hepten-2-one	Applied at 40 µM	Inhibits Fusarium verticillioides and fumonisin B1 biosynthesis

Analytical Workflow: SPME-GC-MS Profiling Protocol

The Analytical Challenge: The mass spectra of 4-methyl-6-hepten-2-one and 6-methyl-5-hepten-2-one are nearly indistinguishable on low-resolution quadrupole systems due to identical primary fragmentation pathways (m/z 43, 108, 126). Therefore, chromatographic resolution via stationary phase polarity is non-negotiable.

The following protocol is a self-validating system designed to ensure absolute isomeric differentiation and accurate quantification.

Step 1: Matrix Preparation and Internal Standardization

• Homogenization: Accurately weigh 1.0 g of the biological matrix (e.g., plant tissue or insect hindgut) into a 20 mL headspace vial. Add 5 mL of a saturated NaCl solution.

  • Causality: The high ionic strength "salts out" the volatile ketones, driving them from the aqueous phase into the headspace, thereby exponentially increasing the partition coefficient.

• Standardization: Spike the solution with 10 µL of an isotopically labeled internal standard (e.g., 6-methyl-5-hepten-2-one-d6, 10 ppm).

  • Causality: The deuterated standard self-validates the extraction efficiency and corrects for matrix-induced ion suppression.

Step 2: Solid-Phase Microextraction (SPME)

• Equilibration: Incubate the vial at 40°C for 10 minutes under continuous agitation (500 rpm).

• Extraction: Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the vial headspace for 30 minutes at 40°C.

  • Causality: The tri-phase DVB/CAR/PDMS fiber is specifically chosen because it provides optimal adsorption kinetics for low-molecular-weight, moderately polar oxygenated terpenes, preventing competitive displacement by highly volatile non-polar hydrocarbons.

Step 3: Thermal Desorption and GC Separation

• Desorption: Retract the fiber and insert it into the GC inlet. Desorb at 250°C for 3 minutes in splitless mode.

• Chromatography: Utilize a polar polyethylene glycol (PEG) column (e.g., DB-Wax, 30 m × 0.25 mm × 0.25 µm).

  • Causality: A non-polar column (like HP-5MS) will cause these isomers to co-elute. The DB-Wax column exploits the slight differences in dipole moments induced by the position of the double bond, ensuring baseline resolution.

• Temperature Program: Initial hold at 40°C for 2 min, ramp at 5°C/min to 150°C, then 20°C/min to 240°C (hold 5 min).

Step 4: Mass Spectrometry (EI-MS)

• Ionization: Operate the MS in Electron Ionization (EI) mode at 70 eV.

• Detection: Run in Selected Ion Monitoring (SIM) mode targeting the diagnostic ions: m/z 43 (base peak, acetyl cation), m/z 108 (loss of water), and m/z 126 (molecular ion). Use the retention time index (RI) generated from the DB-Wax column to definitively assign the 4-methyl vs. 6-methyl isomer.

Conclusion

While 4-methyl-6-hepten-2-one occupies a niche role in the biosynthesis of complex pharmaceutical targets like tonantzitlolone A, its structural isomer 6-methyl-5-hepten-2-one (sulcatone) is a cornerstone of chemical ecology. By employing rigorous, causality-driven analytical protocols—specifically utilizing polar stationary phases and tri-phase SPME extraction—researchers can avoid common misidentification pitfalls and accurately map the volatile metabolome.

References

• Pfeffer, T. J., Sasse, F., Schmidt, C. F., Lakämper, S., Kirschning, A., & Scholz, T. (2016). "The natural diterpene tonantzitlolone A and its synthetic enantiomer inhibit cell proliferation and kinesin-5 function." European Journal of Medicinal Chemistry, 112, 164-170.[Link]

• PubChem. "6-Methyl-5-hepten-2-one." National Center for Biotechnology Information. [Link]

• MDPI. (2024). "Sulcatone as a Plant-Derived Volatile Organic Compound for the Control of the Maize Weevil and Its Associated Phytopathogenic Fungi in Stored Maize." Toxins, 16(10), 609.[Link]

• Grokipedia. "Sulcatone." Chemical Identity & Biological Roles.[Link]

• Barkawi, L. S., et al. (2003). "Potential pathways leading to sulcatone and 6-methyl-6-hepten-2-one and frontalin." ResearchGate.[Link]

• Dogbo, O., et al. (1988). "Plant apocarotenoids: from retrograde signaling to interspecific communication." PMC.[Link]

Introduction: Understanding 4-Methyl-6-hepten-2-one

An In-Depth Technical Guide to the Safe Handling and Application of 4-Methyl-6-hepten-2-one (CAS: 110-93-0)

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the safety, handling, and risk mitigation strategies associated with 4-methyl-6-hepten-2-one. Moving beyond a standard Safety Data Sheet (SDS), this document synthesizes critical data with practical, field-proven insights to ensure safe and effective use in a laboratory and development setting.

4-Methyl-6-hepten-2-one, also known as Methyl Heptenone (CAS No: 110-93-0), is an acyclic ketone with a characteristic fruity, citrus-like odor[1][2]. It is a valuable intermediate in organic synthesis, particularly for terpenoids, and finds extensive use as a flavoring and fragrance agent[2][3][4]. While its applications are diverse, its physicochemical properties necessitate a robust understanding of its hazards to ensure occupational safety and experimental integrity. This guide is designed to bridge the gap between raw safety data and its practical application in a research environment.

Section 1: Hazard Profile and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for hazard communication. For 4-methyl-6-hepten-2-one, the classification highlights its primary risks as a flammable liquid with potential health and environmental hazards.

Table 1: GHS Hazard Classification for 4-Methyl-6-hepten-2-one

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapour[4][5]
Acute Toxicity (Oral)	Category 5	H303: May be harmful if swallowed[4]
Skin Corrosion/Irritation	Not Classified	Causes skin irritation (Note: Some sources indicate irritation)[3]
Serious Eye Damage/Irritation	Not Classified	Causes serious eye irritation (Note: Some sources indicate irritation)[3]
Hazardous to the Aquatic Environment (Acute)	Category 3	H402: Harmful to aquatic life[4]

Scientist's Insight: The Category 3 Flammable Liquid classification is the most immediate operational concern in a laboratory setting. This classification dictates stringent protocols for storage and handling, which are detailed in subsequent sections. While the acute oral toxicity is categorized as low (Category 5), and skin/eye irritation may not meet formal classification criteria under all regulations, prudent laboratory practice demands measures to prevent all routes of exposure[4][6]. The aquatic toxicity, though acute, mandates responsible disposal procedures to prevent environmental contamination[4].

Section 2: Physicochemical Properties and Their Safety Implications

A compound's physical and chemical properties are the foundation of its risk profile. Understanding these values is not an academic exercise; it is crucial for designing safe experimental and storage protocols.

Table 2: Key Physicochemical Properties of 4-Methyl-6-hepten-2-one

Property	Value	Implication for Researchers
Molecular Formula	C₈H₁₄O[3][7]	-
Molecular Weight	126.20 g/mol [7][8]	Essential for stoichiometric calculations in synthesis.
Appearance	Colorless to light yellow liquid[1][9]	Visual inspection can indicate purity or degradation.
Boiling Point	172-174 °C (at 1014 hPa)[9]	High boiling point suggests low volatility at room temperature, but heating will increase vapor concentration significantly.
Flash Point	39 °C to 56 °C (closed cup)[5][10]	Critical Parameter. Vapors can form an ignitable mixture with air at temperatures above this point. Requires storage away from all heat and ignition sources.
Vapor Pressure	~1 hPa at 18°C[9]	Relatively low, but vapors can still accumulate in poorly ventilated areas, especially in headspaces of containers.
Density	0.851 - 0.855 g/cm³ at 20-25°C[1][9]	Slightly less dense than water.
Water Solubility	3.02 g/L at 25°C[9]	Limited solubility. In case of a spill, it will not readily mix with water, affecting cleanup procedures.

Expert Analysis of Causality: The flash point is arguably the most critical safety parameter for this compound. A value as low as 39°C means that on a warm day or near heated equipment (like a stirring plate or oven), sufficient vapors can be generated to form a flammable mixture with air[10]. This directly necessitates the use of explosion-proof equipment, non-sparking tools, and strict "no smoking" policies in areas where it is handled[10][11][12]. Furthermore, its vapor pressure, while not high, is sufficient to create a hazardous atmosphere in enclosed spaces. This is why adequate ventilation, including the use of chemical fume hoods, is not just a recommendation but a mandatory control measure[11][12][13].

Section 3: Laboratory Handling and Storage Protocols

A self-validating safety protocol integrates procedural steps with engineering controls and personal protective equipment (PPE) to create multiple layers of defense against exposure and accidents.

Step-by-Step Handling Protocol

• Preparation and Pre-Handling Check:

  • Confirm the availability and functionality of a chemical fume hood, safety shower, and eyewash station.

  • Inspect all glassware for cracks or defects before use.

  • Ensure all ignition sources (hot plates, open flames, non-intrinsically safe equipment) are removed from the immediate work area[10][11].

  • Don the required PPE as outlined in Table 3.

• Aliquotting and Transfer:

  • Perform all transfers of 4-methyl-6-hepten-2-one inside a certified chemical fume hood to manage vapor inhalation risk.

  • Ground and bond containers when transferring large quantities to prevent static electricity discharge, a potential ignition source[8][10].

  • Use non-sparking tools for opening and closing containers[10][13].

  • Keep containers tightly closed when not in use to minimize vapor release[10][11].

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling[3][11].

  • Decontaminate the work surface.

  • Properly store the chemical as per the storage protocol below.

Personal Protective Equipment (PPE)

Table 3: Recommended PPE for Handling 4-Methyl-6-hepten-2-one

Protection Type	Specification	Rationale
Eye/Face	Tightly fitting safety goggles with side-shields or a face shield[12][13]	Protects against splashes which can cause serious eye irritation.
Hand	Chemically resistant gloves (e.g., Nitrile, Neoprene). Inspect prior to use.[12][13]	Prevents skin contact, which may cause irritation. Proper glove removal technique is essential.
Body	Lab coat. For larger quantities, consider fire/flame resistant and impervious clothing.[12][13]	Protects skin and personal clothing from contamination.
Respiratory	Not typically required if handled in a fume hood. If ventilation is inadequate or exposure limits are exceeded, use a full-face respirator with an appropriate organic vapor cartridge.[13]	Prevents inhalation of vapors, which can cause respiratory irritation and other systemic effects.

Storage Protocol

• Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids[4][11][13]. This area must be kept away from heat, sparks, open flames, and direct sunlight[4][6].

• Container: Keep in the original, tightly sealed container[11][12]. Containers must be resealed carefully after opening and kept upright to prevent leakage[12].

• Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong bases to prevent hazardous reactions[3][8].

Section 4: Emergency Response and First Aid

Rapid and correct response during an emergency is critical. All personnel must be familiar with these procedures before beginning work with the compound.

First-Aid Measures

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation if the substance was ingested or inhaled. Seek immediate medical attention.[13]

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.[10][13]

• Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[8][13]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[12][13]

Spill and Leak Response Workflow

This workflow outlines the logical steps for managing an accidental release, prioritizing personnel safety.

Caption: Workflow for Accidental Spill Response.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide (CO₂). Water spray can be used to cool containers but may be ineffective at extinguishing the fire.[3][10][13]

• Specific Hazards: The primary hazard is the flammability of the liquid and its vapor. Vapors are heavier than air and may travel to a distant ignition source and flash back[10]. Containers may explode when heated. Combustion produces toxic carbon oxides.

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing[3][13].

Section 5: Toxicological Profile and Occupational Health

Understanding the toxicology of 4-methyl-6-hepten-2-one is essential for appreciating the long-term health risks and the importance of minimizing exposure.

• Acute Toxicity: The compound exhibits low acute toxicity. The oral LD50 in rats is reported as 3,570 mg/kg, and the dermal LD50 in rabbits is >5,000 mg/kg.[6][9] This data suggests that a single, large-dose exposure is required to cause severe effects, but it underscores the importance of the "May be harmful if swallowed" warning.

• Irritation and Sensitization: It is reported to be slightly irritating to the skin of rabbits[9]. Some SDSs classify it as a skin and eye irritant[3]. Importantly, human and animal tests have shown no evidence of skin sensitization, meaning it is unlikely to cause an allergic skin reaction upon repeated contact[9].

• Repeated Dose Toxicity: A 90-day study in rats identified the kidney, liver, and testes as target organs at high dose levels[9]. The kidney effects observed in male rats were due to a mechanism not relevant to humans. However, these findings reinforce the need to adhere to strict handling procedures to minimize chronic, low-level exposure.

• Carcinogenicity and Mutagenicity: No mutagenic effects were found in standard tests (Ames test, mouse micronucleus test)[9]. There is no data to suggest it is a carcinogen.

• Exposure Limits: Specific occupational exposure limits (OELs) for 4-methyl-6-hepten-2-one have not been widely established[3]. In the absence of a specific OEL, it is best practice to keep exposure As Low As Reasonably Practicable (ALARP).

Section 6: Disposal and Environmental Considerations

Responsible disposal is a critical component of the chemical lifecycle, reflecting both regulatory compliance and scientific stewardship.

• Disposal Method: Dispose of this material and its container as hazardous waste. Do not allow it to enter drains, sewers, or waterways[8][13]. Disposal must be carried out in accordance with all applicable federal, state, and local regulations.

• Contaminated Packaging: Empty containers may retain product residue (vapor and liquid) and can be dangerous. Do not reuse empty containers. They should be sent to an approved waste handling site for recycling or disposal.

• Environmental Fate: With limited water solubility and a classification as harmful to aquatic life, preventing its release into the environment is paramount[4][9].

Conclusion

4-Methyl-6-hepten-2-one is a compound with significant utility in research and development. Its primary laboratory hazard is its flammability, which requires diligent control of ignition sources and proper storage. While its acute toxicity is low, the potential for skin and eye irritation necessitates consistent use of appropriate personal protective equipment. By understanding the causality behind the safety protocols—linking the physicochemical properties to the required controls—researchers can confidently and safely integrate this chemical into their work, ensuring both personal safety and the integrity of their results.

References

• 4-Hepten-2-one, 6-methyl- | C8H14O | CID 13156778 . PubChem. [Link]

• METHYL HEPTENONE - SAFETY DATA SHEET . Prodasynth. [Link]

• OECD SIDS: 6-Methylhept-5-en-2-one . (2003, July 2). Organisation for Economic Co-operation and Development. [Link]

• NATURAL METHYL HEPTENONE - Safety Data Sheet . (2025, May 22). Axxence Aromatic GmbH. [Link]

• The Impact Of Methyl Heptenone On The Quality Of Chemical Production . (2024, June 21). Helios Group. [Link]

Sources

• 1. 6-Methyl-5-hepten-2-one | 110-93-0 [chemicalbook.com]
• 2. Methyl Hepthenone: Impact On Chemical Production [chemicalbull.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. prodasynth.com [prodasynth.com]
• 5. 6-メチル-5-ヘプテン-2-オン natural, ≥98%, FCC | Sigma-Aldrich [sigmaaldrich.com]
• 6. axxence.de [axxence.de]
• 7. 4-Hepten-2-one, 6-methyl- | C8H14O | CID 13156778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]
• 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 10. fishersci.com [fishersci.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. aurochemicals.com [aurochemicals.com]
• 13. echemi.com [echemi.com]

Protocols & Analytical Methods

Subject: Synthesis of 4-Methyl-6-hepten-2-one via Alkylation of Acetoacetate

This Application Note is designed for researchers and process chemists requiring a robust protocol for the synthesis of 4-methyl-6-hepten-2-one using the Acetoacetic Ester synthesis method.

-Alkylation of -Keto Esters followed by Decarboxylation Target Molecule: 4-methyl-6-hepten-2-one (CAS: 89358-10-1 / Isomer variants)[1]

Executive Summary & Retrosynthetic Analysis

The synthesis of 4-methyl-6-hepten-2-one presents a specific regiochemical challenge: introducing a branched unsaturated alkyl chain onto the acetone backbone.[1] Unlike the common synthesis of "Sulcatone" (6-methyl-5-hepten-2-one) which utilizes prenyl halides, this target requires a specific branching pattern at the

-position relative to the carbonyl.[1]

Retrosynthetic Logic: The target molecule contains a 7-carbon chain with a ketone at C2, a methyl group at C4, and a terminal alkene at C6.[1]

• Disconnection: The C3-C4 bond is the strategic disconnection point for the Acetoacetic Ester synthesis.[1]

• Synthon A: The acetonyl fragment (

  ) is derived from Ethyl Acetoacetate after decarboxylation.[1]

• Synthon B: The electrophilic fragment must provide the 1-methyl-3-butenyl moiety.[1]

• Reagent Identification: The required electrophile is 4-bromo-1-pentene (or its iodo/tosyl analog).[1]

Critical Technical Note: The alkylation step involves a secondary alkyl halide .[1] Secondary halides are sterically hindered and prone to E2 elimination when reacting with basic enolates.[1] This protocol utilizes specific solvent/base conditions to maximize

-alkylation over -alkylation and elimination.[1]

Reagents & Materials

Component	Reagent Name	CAS No.	Grade/Purity	Function
Substrate	Ethyl Acetoacetate	141-97-9	>99%	Nucleophilic Backbone
Electrophile	4-Bromo-1-pentene	10602-38-7	>95%	Alkylating Agent
Base	Sodium Ethoxide (21 wt% in EtOH)	141-52-6	Anhydrous	Enolate Formation
Alt.[1] Base	Sodium Hydride (60% dispersion)	7681-65-4	--	For Kinetic Control (Optional)
Solvent	Ethanol (Absolute)	64-17-5	Anhydrous	Reaction Medium
Hydrolysis	Sodium Hydroxide (5M)	1310-73-2	Aqueous	Ester Hydrolysis
Acid	Sulfuric Acid (H₂SO₄)	7664-93-9	10-20%	Decarboxylation

Reagent Preparation Notes:

• 4-Bromo-1-pentene: If not commercially available, this can be synthesized from 4-penten-2-ol via

  reaction.[1] Ensure the alcohol is free of water before bromination.[1]

• Sodium Ethoxide: Freshly prepared NaOEt is preferred to minimize hydroxide content, which can cause premature ester hydrolysis.[1]

Reaction Pathway Visualization

The following diagram illustrates the stepwise transformation from Ethyl Acetoacetate to the target ketone.

Caption: Stepwise pathway for the synthesis of 4-methyl-6-hepten-2-one. The critical step is the SN2 alkylation of the enolate with the secondary halide.[1]

Detailed Experimental Protocol

Phase 1: Enolate Formation and Alkylation

Objective: Attach the branched alkyl chain to the acetoacetate backbone.[1]

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, a pressure-equalizing addition funnel, and a nitrogen inlet. Flame-dry the apparatus under nitrogen flow.

• Base Preparation: Add 150 mL of absolute ethanol to the flask. Carefully add 1.05 equivalents of Sodium Ethoxide (or dissolve 1.05 eq of Sodium metal).

  • Expert Tip: For secondary halides, using Sodium Hydride (NaH) in DMF or THF often improves yields by increasing the nucleophilicity of the enolate and reducing elimination side-reactions compared to protic solvents like ethanol.[1]

• Substrate Addition: Cool the solution to 0°C. Add Ethyl Acetoacetate (1.0 eq) dropwise over 20 minutes. The solution may turn pale yellow.[1] Stir for 30 minutes at 0°C to ensure complete enolate formation.

• Alkylation: Add 4-bromo-1-pentene (1.1 eq) dropwise via the addition funnel.

  • Note: The reaction with secondary halides is slow.[1][2]

• Reflux: Warm the mixture to room temperature, then heat to a gentle reflux (approx. 78°C for EtOH) for 12–18 hours . Monitor via TLC or GC-MS.[1]

  • Endpoint: Disappearance of ethyl acetoacetate.[1]

• Workup: Cool the mixture. Evaporate the bulk of the ethanol under reduced pressure. Resuspend the residue in water and extract with diethyl ether (

  mL). Dry the organic layer over and concentrate.[1]

• Purification (Optional but Recommended): Distill the crude intermediate (

  -substituted ester) under vacuum to remove unreacted bromide and O-alkylated byproducts.

Phase 2: Hydrolysis and Decarboxylation

Objective: Remove the ester moiety to yield the final ketone.[1][2]

• Hydrolysis: Place the alkylated intermediate in a flask with 5M NaOH (3.0 eq) . Stir vigorously at room temperature for 4 hours until the ester layer disappears (homogeneous solution).

• Decarboxylation: Acidify the solution carefully with 20% Sulfuric Acid (

  ) until pH < 1.

• Thermal Step: Heat the acidic solution to reflux (approx. 100°C) for 2–4 hours. Evolution of

  gas will be observed.[1][2]

  • Mechanism:[1][2][3] The

    -keto acid intermediate is unstable and spontaneously decarboxylates upon heating.[1]

• Isolation: Cool the mixture. The product (an oil) will separate.[1] Extract with pentane or ether.[1] Wash with saturated

  to remove trace acids, then brine.[1]

• Final Purification: Fractional distillation.

  • Target: 4-methyl-6-hepten-2-one.[1][3][4]

  • Boiling Point Anticipation: ~160-170°C (estimate based on molecular weight and similar ketones).[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	E2 Elimination of Electrophile	The secondary halide (4-bromo-1-pentene) is prone to forming 1,3-pentadiene via elimination.[1] Switch solvent to DMF and use NaH at lower temperatures (40-60°C) to favor substitution.[1]
O-Alkylation	Solvent Effects	High polarity/protic solvents can favor O-alkylation.[1] Ensure strictly anhydrous conditions. If O-alkylation persists, switch to a non-polar solvent with a phase transfer catalyst (e.g., Toluene + 18-Crown-6).[1]
Poly-alkylation	Excess Base/Electrophile	Ensure strict stoichiometry.[1] Do not use excess base, which can deprotonate the mono-alkylated product (which is less acidic but still reactive).[1]

Alternative Synthetic Strategy (Advanced)

If the direct alkylation with the secondary halide proves too low-yielding due to elimination, the Knoevenagel-Michael Route is the authoritative alternative:[1]

• Condensation: Ethyl Acetoacetate + Acetaldehyde

  Ethyl Ethylideneacetoacetate .[1]

• Michael Addition: React Ethyl Ethylideneacetoacetate with Allyltrimethylsilane (

  catalyzed) or Allyl Grignard/CuI . This introduces the allyl group at the -position (creating the branch).[1]

• Decarboxylation: Standard acid hydrolysis yields 4-methyl-6-hepten-2-one.[1] This route avoids the difficult

  reaction on a secondary carbon.[1]

References

• Modern Synthetic Methods: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed.[1] Wiley.[1] (Standard reference for Acetoacetic Ester Synthesis mechanics).

• Secondary Halide Alkylation: Renfrow, W. B., & Walker, G. B. (1948).[1] Alkylation of Ethyl Acetoacetate with Secondary Halides. Journal of the American Chemical Society.[1][4] Link (Foundational text on the limitations/conditions for secondary halides).[1]

• Decarboxylation Protocols: Krapcho, A. P. (1982).[1] Synthetic Applications of Dealkoxycarbonylations of Malonate Esters,

  -Keto Esters, and -Cyano Esters. Synthesis. Link[1]

• Target Molecule Data: NIST Chemistry WebBook, SRD 69. 4-Methyl-6-hepten-2-one.[1][3][4] Link

Sources

• 1. Cas 13891-87-7,Methyl allyl ketone | lookchem [lookchem.com]
• 2. 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. docsity.com [docsity.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]

Application Notes and Protocols: A Detailed Guide to the Grignard Reaction with 4-Methyl-6-hepten-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Grignard reaction stands as a pivotal carbon-carbon bond-forming tool in organic synthesis. This document provides a comprehensive, in-depth guide to performing a Grignard reaction with the α,β-unsaturated ketone, 4-methyl-6-hepten-2-one. The protocol herein details the reaction of 4-methyl-6-hepten-2-one with methylmagnesium bromide to yield the tertiary alcohol, 2,4-dimethyl-6-hepten-2-ol. This guide is designed to provide researchers, scientists, and drug development professionals with a robust framework, from theoretical underpinnings and mechanistic considerations to a detailed, step-by-step experimental protocol and troubleshooting strategies. The focus is on ensuring a high-yield, chemoselective 1,2-addition to the carbonyl group while minimizing potential side reactions.

Introduction: Navigating the Nuances of Grignard Reactions with α,β-Unsaturated Ketones

The Grignard reaction, discovered by Victor Grignard in 1900, utilizes an organomagnesium halide (the Grignard reagent) to act as a potent nucleophile, attacking electrophilic carbon centers.[1] Its reaction with ketones is a classic and reliable method for the synthesis of tertiary alcohols.[2] However, the introduction of α,β-unsaturation within the ketone substrate, as in 4-methyl-6-hepten-2-one, presents a challenge of chemoselectivity.

The electrophilic nature of the carbonyl carbon is extended to the β-carbon of the double bond through conjugation.[3][4] This creates two potential sites for nucleophilic attack: the carbonyl carbon (1,2-addition) and the β-carbon (1,4-conjugate addition).[3][4]

Grignard reagents are considered "hard" nucleophiles and generally favor the kinetically controlled 1,2-addition to the harder electrophilic carbonyl carbon.[5][6] This is in contrast to "softer" nucleophiles like organocuprates (Gilman reagents), which preferentially undergo 1,4-addition.[6] However, factors such as steric hindrance around the carbonyl group can increase the proportion of the 1,4-addition product.[7] This protocol is optimized to favor the desired 1,2-addition to synthesize 2,4-dimethyl-6-hepten-2-ol, a valuable intermediate in various synthetic applications.[8][9]

Mechanistic Rationale: 1,2-Direct Addition

The reaction proceeds via the nucleophilic attack of the carbanionic carbon of the Grignard reagent on the electrophilic carbonyl carbon of 4-methyl-6-hepten-2-one. This forms a tetrahedral magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[2][10]

Caption: Grignard reaction of 4-methyl-6-hepten-2-one.

Experimental Protocol

This protocol is divided into two main stages: the preparation of the methylmagnesium bromide Grignard reagent and the subsequent reaction with 4-methyl-6-hepten-2-one.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity/Notes
Magnesium Turnings	Mg	24.31	1.2 g (50 mmol)	>99%, activated
Methyl Bromide	CH₃Br	94.94	4.75 g (50 mmol)	In anhydrous diethyl ether
4-Methyl-6-hepten-2-one	C₈H₁₄O	126.20	5.0 g (39.6 mmol)	>98%
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	~150 mL	Dripping from a still
Iodine	I₂	253.81	1-2 small crystals	For initiation
Saturated Ammonium Chloride	NH₄Cl (aq)	53.49	~100 mL	For quenching
Hydrochloric Acid	HCl	36.46	As needed	1 M aqueous solution
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	For drying

Equipment

• Three-necked round-bottom flask (250 mL)

• Reflux condenser

• Dropping funnel (100 mL)

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas (Nitrogen or Argon) supply with manifold

• Schlenk line (optional, but recommended)

• Syringes and needles

• Separatory funnel (500 mL)

• Rotary evaporator

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

Step-by-Step Procedure

Part A: Preparation of Methylmagnesium Bromide

• Glassware Preparation: All glassware must be rigorously dried in an oven at >120 °C overnight and assembled hot under a stream of inert gas to ensure anhydrous conditions.[11] Grignard reagents are highly sensitive to moisture.[12]

• Reaction Setup: Assemble the three-necked flask with the reflux condenser, dropping funnel, and a gas inlet adapter. Place the magnesium turnings and a magnetic stir bar in the flask. Flame-dry the entire apparatus under a flow of inert gas and allow it to cool to room temperature.

• Initiation: Add a small crystal of iodine to the magnesium turnings.[11][13] The iodine will react with the magnesium surface, creating a fresh, reactive surface by disrupting the passivating magnesium oxide layer.[13]

• Reagent Preparation: In the dropping funnel, prepare a solution of methyl bromide in 50 mL of anhydrous diethyl ether.

• Grignard Formation: Add approximately 5 mL of the methyl bromide solution to the magnesium turnings. The reaction should initiate, as evidenced by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy and grayish.[14] If the reaction does not start, gentle heating with a heat gun or the addition of a small amount of 1,2-dibromoethane can be used as an activator.[11][13]

• Addition: Once the reaction has initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.[15] The reaction is exothermic.[16]

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting grey-to-brown solution is the Grignard reagent.[2]

Part B: Reaction with 4-Methyl-6-hepten-2-one

• Substrate Preparation: In a separate, dry flask, dissolve 4-methyl-6-hepten-2-one in 50 mL of anhydrous diethyl ether.

• Addition: Cool the Grignard reagent solution to 0 °C using an ice bath. Slowly add the solution of 4-methyl-6-hepten-2-one from the dropping funnel to the stirred Grignard reagent.[13] Maintain the temperature below 10 °C during the addition to minimize side reactions.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue to stir for 1-2 hours to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture back down to 0 °C in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride to quench the reaction.[15] This is a highly exothermic step and should be performed with caution. The ammonium chloride solution will hydrolyze the magnesium alkoxide intermediate and neutralize any unreacted Grignard reagent.

• Workup: Transfer the mixture to a separatory funnel. The aqueous layer should be clear and free of any solids.[14] If solids are present, add a small amount of 1 M HCl to dissolve them.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with 25 mL portions of diethyl ether.[15]

• Washing: Combine all the organic extracts and wash them successively with 50 mL of water and 50 mL of brine (saturated NaCl solution).[15]

• Drying: Dry the organic layer over anhydrous sodium sulfate.[15]

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The crude product, 2,4-dimethyl-6-hepten-2-ol, can be purified by vacuum distillation.

Caption: Workflow for the Grignard synthesis.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction Fails to Initiate	- Inactive magnesium surface (oxide layer) - Wet glassware or solvent	- Add a crystal of iodine or a few drops of 1,2-dibromoethane.[11] - Mechanically crush the magnesium turnings with a dry stirring rod.[14] - Ensure all glassware is oven-dried and solvents are anhydrous.[11]
Low Yield of Tertiary Alcohol	- Incomplete Grignard formation - Presence of moisture - Enolization of the ketone[2]	- Titrate the Grignard reagent to determine its exact concentration before adding the ketone.[2] - Rigorously exclude moisture from the reaction.[12] - Use a less sterically hindered Grignard reagent if enolization is a significant issue.[2]
Formation of Biphenyl (if using Phenylmagnesium Bromide)	- Wurtz-type coupling of the Grignard reagent with unreacted aryl halide.[17]	- Add the aryl halide slowly to the magnesium turnings to maintain a low concentration.[11]
Reaction Mixture Turns Dark Brown/Black	- Decomposition of the Grignard reagent - Impurities in the magnesium or organic halide[2]	- Ensure high-purity reagents. - Avoid overheating during Grignard formation.

Safety Precautions

• Anhydrous Conditions: Grignard reagents react violently with water. All glassware must be scrupulously dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere (nitrogen or argon).[12]

• Flammability: Diethyl ether is extremely flammable and has a low boiling point. Ensure the reaction is performed in a well-ventilated fume hood, away from any potential ignition sources.

• Exothermic Reactions: Both the formation of the Grignard reagent and the quenching step are highly exothermic.[16] Maintain proper temperature control and add reagents slowly.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

References

• Wikipedia. Grignard reagent. Available from: [Link]

• Ryan, D. G., et al. (2001). Preparation of Grignard Reagents: FTIR and Calorimetric Investigation for Safe Scale-Up. Organic Process Research & Development, 5(5), 476-481. Available from: [Link]

• Testbook. Grignard Reagent: Preparation, Mechanism, Reactions & Limitations. Available from: [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of the Terminal Alkene in 4-Methyl-6-hepten-2-one

Introduction: Navigating Chemoselectivity in a Bifunctional Substrate

4-Methyl-6-hepten-2-one is a valuable synthetic intermediate, possessing two distinct and chemically reactive functional groups: a ketone and a terminal alkene. The ability to selectively modify one functional group in the presence of the other—a concept known as chemoselectivity—is a cornerstone of modern organic synthesis.[1][2] This guide provides a detailed exploration of robust and field-proven methodologies for the selective functionalization of the terminal C=C double bond in 4-methyl-6-hepten-2-one, leaving the ketone moiety intact.

The primary challenge arises from the potential for reagents to react with either the nucleophilic π-system of the alkene or the electrophilic carbonyl carbon of the ketone. Therefore, the choice of reagents and reaction conditions is paramount to achieving the desired chemical transformation with high fidelity and yield.[3][4] This document outlines several key transformations, explaining the mechanistic basis for their selectivity and providing detailed, step-by-step protocols suitable for a research and development setting.

The following diagram illustrates the potential functionalization pathways for the terminal alkene of the parent molecule that will be discussed herein.

Caption: Key functionalization pathways for 4-methyl-6-hepten-2-one.

Epoxidation: Synthesis of 4-Methyl-4-(oxiran-2-yl)pentan-2-one

Epoxidation of the terminal alkene creates a highly valuable epoxide intermediate, which can be opened by a variety of nucleophiles to generate a diverse array of 1,2-difunctionalized products. Peroxyacids, such as meta-chloroperoxybenzoic acid (m-CPBA), are highly effective for this transformation as they selectively react with the electron-rich alkene over the relatively electron-poor ketone carbonyl.[5][6]

Mechanistic Insight: The reaction proceeds via a concerted mechanism where the peroxyacid delivers an oxygen atom to the alkene π-bond, forming the three-membered oxirane ring in a single step. The ketone is generally unreactive under these neutral or slightly acidic conditions, ensuring high chemoselectivity.

Protocol 2.1: Chemoselective Epoxidation with m-CPBA

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-methyl-6-hepten-2-one (1.0 eq) in dichloromethane (DCM, approx. 0.1 M). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: To the stirred solution, add m-CPBA (77% purity, 1.2 eq) portion-wise over 10 minutes. Note: The reaction can be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and gradually warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up: Upon completion, dilute the reaction mixture with additional DCM. Wash the organic layer sequentially with a 10% aqueous solution of sodium sulfite (to quench excess peroxide), saturated aqueous sodium bicarbonate (to remove m-chlorobenzoic acid), and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure epoxide.

Parameter	Value/Condition
Reagent	m-CPBA
Solvent	Dichloromethane (DCM)
Temperature	0 °C to Room Temp.
Typical Yield	85-95%
Key Advantage	High chemoselectivity, mild conditions

Dihydroxylation: Synthesis of 6,7-Dihydroxy-4-methylheptan-2-one

Dihydroxylation converts the terminal alkene into a vicinal diol (a 1,2-diol), a functional group prevalent in pharmaceuticals and natural products. The stereochemical outcome of this reaction can be controlled to be either syn or anti depending on the chosen reagents.[7][8]

Syn-Dihydroxylation via Osmium Tetroxide

The Sharpless asymmetric dihydroxylation protocol, using a catalytic amount of osmium tetroxide (OsO₄) with a stoichiometric co-oxidant like N-methylmorpholine N-oxide (NMO), is a highly reliable method for creating syn-diols.[9] The reaction proceeds through a cyclic osmate ester intermediate, which ensures that both hydroxyl groups are delivered to the same face of the double bond.[10]

Caption: Workflow for OsO₄-catalyzed syn-dihydroxylation.

Protocol 3.1.1: Catalytic Syn-Dihydroxylation

• Reaction Setup: To a solution of 4-methyl-6-hepten-2-one (1.0 eq) in a 10:1 mixture of acetone and water, add N-methylmorpholine N-oxide (NMO, 1.3 eq).

• Catalyst Addition: Add a catalytic amount of osmium tetroxide (approx. 1-2 mol%, as a 2.5 wt% solution in t-butanol). Caution: OsO₄ is highly toxic and volatile. Handle only in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Monitoring: Stir the mixture at room temperature. The reaction is often complete within 6-12 hours. Monitor by TLC.

• Work-up: Quench the reaction by adding a small amount of solid sodium sulfite and stirring for 30 minutes. Dilute with ethyl acetate and wash with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting diol by flash column chromatography.

Anti-Dihydroxylation via Epoxide Opening

Anti-dihydroxylation is achieved in a two-step sequence: first, epoxidation of the alkene as described in Protocol 2.1, followed by acid-catalyzed ring-opening of the epoxide with water.[7][8] The nucleophilic attack of water occurs from the face opposite to the epoxide oxygen, resulting in an anti configuration of the two hydroxyl groups.

Protocol 3.2.1: Acid-Catalyzed Epoxide Hydrolysis

• Reaction Setup: Dissolve the purified epoxide from Protocol 2.1 (1.0 eq) in a 10:1 mixture of tetrahydrofuran (THF) and water.

• Acid Addition: Add a catalytic amount of a strong acid, such as perchloric acid or sulfuric acid (e.g., 3-5 drops of 1 M H₂SO₄).

• Reaction Monitoring: Stir at room temperature and monitor by TLC until the epoxide is consumed (typically 1-3 hours).

• Work-up: Neutralize the reaction by adding saturated aqueous sodium bicarbonate. Extract the product with ethyl acetate.

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash chromatography to yield the anti-diol.

Method	Reagents	Stereochemistry	Key Feature
Syn-Dihydroxylation	1. cat. OsO₄, NMO	Syn	One-pot, highly reliable
Anti-Dihydroxylation	1. m-CPBA 2. H₃O⁺	Anti	Two-step, uses stable intermediates

Oxidative Cleavage: Ozonolysis to 3-Methyl-5-oxohexanal

Ozonolysis is a powerful and clean method for cleaving a double bond to form two carbonyl compounds.[11] For a terminal alkene like the one in our substrate, this reaction yields an aldehyde and formaldehyde. A reductive workup using a reagent like dimethyl sulfide (DMS) is crucial to prevent the over-oxidation of the newly formed aldehyde to a carboxylic acid.[12]

Mechanistic Insight: Ozone undergoes a [3+2] cycloaddition with the alkene to form an unstable primary ozonide (molozonide). This rapidly rearranges to a more stable secondary ozonide, which is then reductively cleaved by DMS to yield the aldehyde and dimethyl sulfoxide (DMSO).[13]

Protocol 4.1: Ozonolysis with Reductive Work-up

• Reaction Setup: Dissolve 4-methyl-6-hepten-2-one (1.0 eq) in a suitable solvent (e.g., DCM or methanol) in a flask equipped with a gas dispersion tube. Cool the solution to -78 °C using a dry ice/acetone bath.

• Ozonolysis: Bubble ozone (O₃) gas through the solution. The reaction is typically monitored by the appearance of a persistent blue color, indicating a slight excess of ozone. Alternatively, a Sudan Red indicator can be used, which is decolorized upon reaction completion.[14]

• Quenching: Once the reaction is complete, bubble argon or nitrogen through the solution for 10-15 minutes to remove all excess ozone. Critical Step: Ensure all ozone is removed before adding the reducing agent.

• Reductive Work-up: Add dimethyl sulfide (DMS, 2.0 eq) to the cold solution. Allow the mixture to slowly warm to room temperature and stir for at least 4 hours or overnight.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess DMS. The crude aldehyde can be used directly or purified by flash column chromatography.

Hydroboration-Oxidation: Synthesis of 4-Methyl-6-hepten-2-ol

Hydroboration-oxidation is the premier method for achieving anti-Markovnikov hydration of an alkene, converting a terminal alkene into a primary alcohol.[15][16][17] The reaction is highly regioselective and stereospecific (syn-addition).

Mechanistic Insight: In the first step, borane (BH₃) adds across the double bond in a concerted, four-membered transition state. Steric and electronic factors favor the placement of the boron atom on the less-substituted terminal carbon.[18] In the second step, oxidation with hydrogen peroxide under basic conditions replaces the carbon-boron bond with a carbon-oxygen bond with retention of stereochemistry.[19][20]

Protocol 5.1: Anti-Markovnikov Hydration

• Hydroboration Step: In an oven-dried, nitrogen-flushed flask, dissolve 4-methyl-6-hepten-2-one (1.0 eq) in anhydrous THF. Cool to 0 °C. Add borane-THF complex (BH₃·THF, 1.0 M solution in THF, 0.5 eq) dropwise. Note: Each BH₃ can react with three equivalents of alkene. Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature for 2-3 hours.

• Oxidation Step: Cool the reaction mixture back to 0 °C. Slowly and carefully add aqueous sodium hydroxide (e.g., 3 M NaOH), followed by the dropwise addition of hydrogen peroxide (30% aqueous solution). Caution: This addition is exothermic and generates gas.

• Reaction and Work-up: Stir the mixture vigorously at room temperature for several hours or until the organoborane intermediate is fully oxidized (monitor by TLC). Dilute with ethyl acetate and separate the layers. Wash the organic layer with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify by flash column chromatography to obtain the primary alcohol.

Wacker-Tsuji Oxidation: Synthesis of 4-Methylheptane-2,6-dione

The Wacker-Tsuji oxidation converts terminal alkenes into methyl ketones according to Markovnikov's rule.[21][22][23] This palladium-catalyzed reaction uses a co-oxidant, typically a copper salt, to regenerate the active Pd(II) catalyst, allowing for the use of oxygen (from air) as the terminal oxidant.[24][25] Applying this to 4-methyl-6-hepten-2-one results in the formation of a 1,5-diketone.

Mechanistic Insight: The reaction is initiated by the coordination of the alkene to a Pd(II) center. Nucleophilic attack by water occurs at the more substituted carbon of the alkene (Markovnikov regioselectivity), followed by a series of steps including β-hydride elimination and reductive elimination to release the ketone product and Pd(0). The CuCl₂ then re-oxidizes Pd(0) to Pd(II) to complete the catalytic cycle.[21]

Protocol 6.1: Palladium-Catalyzed Oxidation

• Reaction Setup: In a flask open to the air (or under an O₂ balloon), combine palladium(II) chloride (PdCl₂, 0.1 eq) and copper(I) chloride (CuCl, 1.0 eq) in a mixture of N,N-dimethylformamide (DMF) and water (approx. 7:1 v/v). Stir until the salts dissolve.

• Substrate Addition: Add the 4-methyl-6-hepten-2-one (1.0 eq) to the catalyst solution.

• Reaction: Heat the mixture to 60-70 °C and stir vigorously to ensure sufficient oxygen diffusion. Monitor the reaction by TLC or GC-MS. The reaction is typically complete in 12-24 hours.

• Work-up: Cool the reaction mixture and pour it into a separatory funnel containing diethyl ether and water. Separate the layers and extract the aqueous layer several times with diethyl ether.

• Isolation: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. The resulting diketone can be purified by flash column chromatography.

Parameter	Value/Condition
Catalyst System	PdCl₂ / CuCl
Oxidant	O₂ (from air)
Solvent	DMF / H₂O
Regioselectivity	Markovnikov (forms a methyl ketone)
Key Advantage	Direct conversion to a ketone using a catalytic system

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Application Note: 4-Methyl-6-Hepten-2-One as a Strategic Precursor for Substituted Cyclic Ketones

Executive Summary & Strategic Rationale

In the development of complex pharmaceutical scaffolds, the efficient construction of functionalized cyclic ketones from acyclic precursors is a critical operational node. 4-Methyl-6-hepten-2-one , an

-unsaturated ketone, serves as a highly versatile, atom-economical building block for the synthesis of substituted cyclohexanones and cyclohexenones.

This application note details the mechanistic causality and self-validating experimental protocols for two distinct cyclization pathways:

• The Wacker-Aldol Sequence: An oxidative, two-step approach yielding

  -unsaturated cyclic enones.

• The Catalytic Conia-Ene Reaction: A direct, transition-metal-mediated cyclization yielding saturated cyclic ketones.

By leveraging the specific carbon tether length (a 1,5-relationship between the carbonyl and the terminal alkene), these pathways predictably enforce 6-exo-trig cyclizations according to Baldwin’s rules, avoiding the formation of thermodynamically unstable four- or five-membered structural isomers .

Mechanistic Bifurcation & Atom-Mapping Logic

Understanding the exact atom-to-atom mapping is essential for predicting the stereoelectronic outcomes of these cyclizations.

Pathway A: Wacker Oxidation & Intramolecular Aldol Condensation

The terminal alkene of 4-methyl-6-hepten-2-one is highly susceptible to nucleophilic attack by water upon activation by a Palladium(II) catalyst . This Markovnikov addition yields a 1,5-diketone: 4-methyl-2,6-heptanedione . Subjecting this intermediate to thermodynamic base catalysis (KOH/EtOH) triggers an intramolecular Aldol condensation. Due to the pseudo-symmetry of the 1,5-diketone, enolization at either terminal methyl group (C1 or C7) followed by a 6-exo-trig attack on the opposing carbonyl converges on the exact same product: 3,5-dimethyl-2-cyclohexen-1-one . This symmetry prevents the formation of complex diastereomeric mixtures, maximizing isolated yield.

Pathway B: Direct Conia-Ene Cyclization

For applications requiring a saturated cyclic scaffold, direct activation of the terminal alkene by a carbophilic Lewis acid (e.g., Pd(II) or Au(I)) promotes intramolecular attack by the ketone's enol tautomer . Tracing the carbon backbone: The C1 enol carbon attacks the C6 alkene carbon. The terminal C7 carbon is extruded exocyclically to become a methyl group. The resulting ring comprises C2-C3-C4-C5-C6-C1, directly yielding 3,5-dimethylcyclohexanone without an intermediate oxidation step.

Mechanistic bifurcation of 4-methyl-6-hepten-2-one into cyclic ketones via Wacker or Conia-Ene.

Quantitative Data Summary

The following table summarizes the comparative metrics of both cyclization strategies to aid in route selection during process development.

Pathway	Catalyst System	Key Intermediate	Final Product	Typical Yield	Reaction Time	Structural Advantage
Wacker-Aldol Sequence	PdCl₂ / CuCl₂ then KOH	4-Methyl-2,6-heptanedione	3,5-Dimethyl-2-cyclohexen-1-one	75–82% (over 2 steps)	12h + 4h	Yields an -unsaturated handle for further functionalization (e.g., Michael additions, epoxidations).
Conia-Ene Cyclization	PdCl₂(CH₃CN)₂ or Au(I)	None (Direct Cyclization)	3,5-Dimethylcyclohexanone	68–75%	18–24h	Atom-economical, single-step process yielding a saturated cyclic scaffold directly .

Self-Validating Experimental Protocols

The following protocols are engineered with built-in physical and spectroscopic checkpoints to ensure the causality of the reaction is actively monitored by the operator.

Protocol A: Wacker Oxidation to 4-Methyl-2,6-heptanedione

Causality: DMF is utilized as a co-solvent to solubilize both the organic precursor and the inorganic metal salts, while H₂O acts as the requisite oxygen nucleophile. CuCl₂ serves as the stoichiometric electron acceptor to re-oxidize Pd(0) back to the active Pd(II) species, with O₂ regenerating the Cu(II).

• Preparation: In a 100 mL round-bottom flask, dissolve 4-methyl-6-hepten-2-one (10.0 mmol) in a mixture of DMF/H₂O (7:1 v/v, 40 mL).

• Catalyst Addition: Add PdCl₂ (10 mol%, 1.0 mmol) and CuCl₂ (20 mol%, 2.0 mmol).

• Atmosphere Exchange: Purge the flask with an O₂ balloon (1 atm).

• Reaction Execution: Stir vigorously at room temperature for 12 hours.

• Self-Validation Checkpoint (Visual): The solution will initially appear dark brown. As the reaction proceeds, a transient green-blue hue indicates the reduction of Cu(II) to Cu(I). A rapid return to brown indicates successful re-oxidation by O₂. Diagnostic Warning: A persistent, stagnant green color indicates oxygen starvation; replace the O₂ balloon immediately.

• Workup: Dilute with Et₂O, wash with 1M HCl to remove metal salts, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Intramolecular Aldol Condensation

Causality: A strong base in a protic solvent (KOH in EtOH) ensures reversible enolate formation, allowing the system to bypass kinetic intermediates (strained 4-membered rings) and funnel entirely into the thermodynamically stable 6-membered

-unsaturated enone.

• Preparation: Dissolve the crude 4-methyl-2,6-heptanedione (approx. 9.5 mmol) in absolute ethanol (30 mL).

• Base Addition: Slowly add 2M aqueous KOH (5.0 mL).

• Reaction Execution: Heat the mixture to 60 °C for 4 hours.

• Self-Validation Checkpoint (Spectroscopic): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The acyclic diketone precursor is UV-inactive. The successful formation of the cyclic product will manifest as a strongly UV-active spot at 254 nm due to the new

  -conjugated enone system. This optical shift is a definitive, self-validating endpoint.

• Workup: Neutralize with 1M HCl, extract with EtOAc, and purify via silica gel chromatography to yield 3,5-dimethyl-2-cyclohexen-1-one.

Protocol C: Direct Conia-Ene Cyclization

Causality: Neutral Pd(II) complexes act as highly carbophilic Lewis acids, lowering the LUMO of the terminal alkene to facilitate nucleophilic attack by the weakly nucleophilic ketone enol.

• Preparation: In an oven-dried Schlenk flask under N₂, dissolve 4-methyl-6-hepten-2-one (5.0 mmol) in anhydrous 1,4-dioxane (25 mL).

• Catalyst Addition: Add PdCl₂(CH₃CN)₂ (5 mol%, 0.25 mmol).

• Reaction Execution: Heat the mixture to 70 °C for 18–24 hours.

• Self-Validation Checkpoint (NMR/GC-MS): Extract an aliquot and analyze via ¹H-NMR. The disappearance of the terminal alkene multiplet at

  5.7–5.8 ppm and the terminal methylene doublet at 4.9–5.0 ppm provides a definitive, quantifiable marker of cyclization completion.

• Workup: Filter the mixture through a short pad of Celite to remove palladium black, concentrate, and purify via vacuum distillation to yield 3,5-dimethylcyclohexanone.

References

• Palladium-Mediated Cyclization of 6-Methyl-1-phenyl-6-hepten-2-one to Form 3-Methyldiphenylmethane: Carbonyl Activation by a Neutral Palladium(II) Complex Source: Organometallics (ACS Publications) URL:[Link]

• Asymmetric Platinum Group Metal-Catalyzed Carbonyl-Ene Reactions: Carbon−Carbon Bond Formation versus Isomerization Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Homogeneous redox catalysis study of the reductive cyclization of 6-hepten-2-one. Unusual effects of the nature and concentration of the catalyst Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• The Crystal Structure of an Ethylene-Palladium Chloride Complex (Foundational Wacker Process Mechanism) Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Asymmetric Synthesis of Chiral Homoallylic Alcohols Utilizing a 4-Methyl-6-hepten-2-one Scaffold: An Application of the Corey-Bakshi-Shibata (CBS) Reduction

Abstract: This application note provides a detailed guide for the asymmetric synthesis of the chiral homoallylic alcohol, (S)-4-methyl-6-hepten-2-ol, utilizing the versatile 4-methyl-6-hepten-2-one scaffold. The core of this protocol is the highly enantioselective Corey-Bakshi-Shibata (CBS) reduction of the ketone functionality. This document offers a comprehensive overview of the underlying principles, a detailed step-by-step experimental protocol, and methods for the analysis of the chiral product. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis who are interested in the construction of stereochemically defined building blocks.

Introduction: The Significance of Chiral Homoallylic Alcohols

Chiral homoallylic alcohols are valuable structural motifs present in a wide array of natural products and pharmaceutically active compounds. The stereochemistry of the hydroxyl and adjacent stereocenters is often crucial for their biological activity. The 4-methyl-6-hepten-2-one scaffold provides a readily accessible starting material for the synthesis of a variety of chiral molecules. The asymmetric reduction of its ketone functionality is a direct and efficient method to introduce a key stereocenter, yielding the corresponding chiral homoallylic alcohol, 4-methyl-6-hepten-2-ol. This chiral building block can be further elaborated, taking advantage of the reactive alkene and hydroxyl functionalities to construct more complex molecular architectures.

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely utilized method for the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[1][2][3] This method employs a chiral oxazaborolidine catalyst in stoichiometric or, more commonly, catalytic amounts, in conjunction with a borane source. The predictability of the stereochemical outcome and the typically high enantioselectivities achieved make the CBS reduction a cornerstone of modern asymmetric synthesis.[4]

This application note will focus on the application of the (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol-derived CBS catalyst for the synthesis of (S)-4-methyl-6-hepten-2-ol.

The Corey-Bakshi-Shibata (CBS) Reduction: Mechanism and Stereochemical Rationale

The enantioselectivity of the CBS reduction is governed by the formation of a diastereomeric transition state involving the chiral oxazaborolidine catalyst, the borane reducing agent, and the ketone substrate. The widely accepted mechanism, originally proposed by E.J. Corey, provides a robust model for predicting the absolute stereochemistry of the alcohol product.[1][3]

The key steps of the catalytic cycle are as follows:

• Catalyst-Borane Adduct Formation: The Lewis basic nitrogen atom of the oxazaborolidine catalyst coordinates to the borane (BH₃), forming a catalyst-borane adduct. This coordination activates the borane as a hydride donor.

• Ketone Coordination: The prochiral ketone, 4-methyl-6-hepten-2-one, then coordinates to the Lewis acidic endocyclic boron atom of the catalyst. The ketone orients itself to minimize steric interactions between its substituents and the catalyst's chiral framework. The larger substituent on the ketone (the 4-methyl-2-pentenyl group) will preferentially orient away from the bulky substituent on the catalyst.

• Intramolecular Hydride Transfer: A face-selective, intramolecular hydride transfer from the coordinated borane to the carbonyl carbon of the ketone occurs through a six-membered, chair-like transition state. This directed hydride delivery is the origin of the high enantioselectivity.

• Product Release and Catalyst Regeneration: The resulting alkoxyborane product is released, and the catalyst is regenerated to re-enter the catalytic cycle. Subsequent workup with a protic solvent, such as methanol, liberates the chiral alcohol.

The use of the (S)-CBS catalyst directs the hydride to the Re-face of the ketone, leading to the formation of the (S)-alcohol. Conversely, the (R)-catalyst would yield the (R)-alcohol.

Figure 1: Simplified workflow of the CBS reduction.

Quantitative Data Summary

The following table summarizes the expected outcomes for the asymmetric reduction of 4-methyl-6-hepten-2-one based on literature precedents for similar acyclic ketones.[2][5]

Parameter	Expected Value	Notes
Yield	> 90%	Isolated yield after purification.
Enantiomeric Excess (ee)	> 95%	Determined by chiral HPLC analysis.
Reaction Time	1 - 4 hours	Monitored by Thin Layer Chromatography (TLC).
Temperature	-20 °C to Room Temperature	Lower temperatures may improve enantioselectivity.

Experimental Protocol: Asymmetric Reduction of 4-Methyl-6-hepten-2-one

This protocol details the procedure for the asymmetric reduction of 4-methyl-6-hepten-2-one to (S)-4-methyl-6-hepten-2-ol using the (S)-CBS catalyst.

Materials and Reagents

• 4-methyl-6-hepten-2-one (98% purity)

• (S)-(-)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, ~10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate (HPLC grade for chromatography)

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes and needles

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath and cryocooler (for low-temperature reactions)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• Glassware for extraction and purification

Step-by-Step Procedure

Figure 2: Experimental workflow for the asymmetric reduction.

• Reaction Setup:

  • To a flame-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, add anhydrous THF (20 mL) under an inert atmosphere of nitrogen or argon.

  • Cool the flask to 0 °C using an ice bath.

• Addition of CBS Catalyst:

  • Add (S)-(-)-2-Methyl-CBS-oxazaborolidine (1 M in toluene, 1.0 mL, 1.0 mmol, 0.1 eq.) to the cooled THF via syringe.

• Addition of Borane Source:

  • Slowly add borane-dimethyl sulfide complex (1.0 mL, ~10 mmol, 1.0 eq.) dropwise to the stirred solution.

  • Stir the mixture for 10 minutes at 0 °C.

• Addition of Ketone:

  • In a separate flask, prepare a solution of 4-methyl-6-hepten-2-one (1.26 g, 10.0 mmol, 1.0 eq.) in anhydrous THF (10 mL).

  • Add the ketone solution dropwise to the reaction mixture over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C. Monitor the progress of the reaction by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent system). The reaction is typically complete within 1-4 hours.

• Quenching the Reaction:

  • Once the starting material is consumed, slowly and carefully quench the reaction by the dropwise addition of methanol (5 mL) at 0 °C. Vigorous gas evolution (hydrogen) will be observed.

• Workup and Extraction:

  • Allow the mixture to warm to room temperature.

  • Add saturated aqueous NH₄Cl solution (20 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine (30 mL), and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 15% ethyl acetate) to afford the pure (S)-4-methyl-6-hepten-2-ol.

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis. A polysaccharide-based chiral stationary phase (e.g., Chiralpak AD-H or OD-H) is often effective for resolving chiral alcohols. A typical mobile phase would be a mixture of hexanes and isopropanol.[6]

Troubleshooting and Field-Proven Insights

• Low Enantioselectivity:

  • Ensure the use of anhydrous solvents and reagents, as water can react with the borane and the catalyst.

  • Lowering the reaction temperature (e.g., to -20 °C or -40 °C) can often improve enantioselectivity.

  • The quality of the CBS catalyst is crucial. Using a freshly opened bottle or a recently prepared solution is recommended.

• Incomplete Reaction:

  • Ensure the borane reagent is active. Borane-dimethyl sulfide complex can degrade over time.

  • Increase the reaction time or allow the reaction to warm slowly to room temperature after the initial low-temperature period.

• Potential for Isomerization: Although the CBS reduction is generally chemoselective for the ketone, prolonged reaction times or elevated temperatures could potentially lead to isomerization of the β,γ-double bond to the more stable α,β-position. It is therefore advisable to monitor the reaction closely and work it up promptly upon completion.

Conclusion

This application note provides a robust and reliable protocol for the asymmetric synthesis of (S)-4-methyl-6-hepten-2-ol from the corresponding prochiral ketone using the Corey-Bakshi-Shibata reduction. The high expected yield and enantioselectivity, coupled with the operational simplicity of the procedure, make this a valuable method for accessing this versatile chiral building block. The resulting chiral homoallylic alcohol is a useful intermediate for the synthesis of a wide range of complex molecules in the fields of natural product synthesis and drug discovery.

References

• Stereoselective Synthesis of Chiral Homoallylic Alcohols with Functionalized Alkenes via Radical-Involved Triple Catalysis. ACS Publications. Retrieved February 27, 2026, from [Link]

• Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes. PubMed. Retrieved February 27, 2026, from [Link]

• Corey–Itsuno reduction. Wikipedia. Retrieved February 27, 2026, from [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

• Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules. Retrieved February 27, 2026, from [Link]

Sources

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development and validation of a chiral HPLC method for rapid screening of allylic alcohol asymmetric epoxidation processes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Methyl-6-hepten-2-one via Carroll Rearrangement

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of 4-methyl-6-hepten-2-one using the Carroll rearrangement.

The classic Carroll rearrangement is a thermally driven [3,3]-sigmatropic shift of an allylic β-keto ester, followed by decarboxylation, to yield a γ,δ-unsaturated ketone[1]. However, the harsh thermal conditions historically required (130–220 °C) often lead to poor yields due to substrate degradation[2]. This guide focuses on modern, high-yield catalytic variants—specifically the ester enolate modification and Palladium-catalyzed Decarboxylative Allylic Alkylation (Pd-DAAA)—to achieve quantitative yields of 4-methyl-6-hepten-2-one.

Mechanistic Workflow & Troubleshooting Logic

Fig 1. Optimization workflow and troubleshooting loop for the catalytic Carroll rearrangement.

Troubleshooting Guides & FAQs

Q1: My classic thermal Carroll rearrangement is yielding <30% of 4-methyl-6-hepten-2-one with significant tar formation. How can I improve the yield? Causality & Solution: The thermal barrier for the concerted [3,3]-sigmatropic shift is extremely high. Prolonged heating at >150 °C causes the resulting diene/olefin products to polymerize, forming intractable tar mixtures[3]. Recommendation: Switch to a [4]. By using a Pd(0) source like Pd₂dba₃, the reaction proceeds via a π-allyl intermediate, lowering the activation energy and allowing the rearrangement to occur at mild temperatures (25–65 °C), effectively eliminating thermal degradation.

Q2: I am using the ester enolate modification (LDA, THF), but I observe incomplete conversion to the target ketone. What is failing? Causality & Solution: The [2] relies on the quantitative formation of a dianion to drive the sigmatropic shift at room temperature. Incomplete conversion indicates incomplete enolization. Recommendation: Ensure you are using a strict stoichiometric excess of LDA (≥2.2 equivalents) at -78 °C. The first equivalent deprotonates the highly acidic α-proton (between the carbonyls), but the second equivalent is required to deprotonate the γ-proton to form the reactive extended enolate. Allow the mixture to warm to room temperature slowly to initiate the shift.

Q3: During the Pd-catalyzed reaction, my solution turns from pale yellow to black, and the reaction stalls. What is happening? Causality & Solution: The appearance of a black precipitate is "palladium black," indicating the irreversible aggregation and deactivation of your Pd(0) catalyst. This is usually caused by oxygen ingress or an insufficient ligand-to-metal ratio. Recommendation: This is a critical self-validation checkpoint. If the solution turns black, the run is compromised. Ensure rigorous Schlenk techniques are used to degas your 1,4-dioxane solvent (e.g., via three freeze-pump-thaw cycles). Increase the phosphine ligand loading to 12-15 mol% relative to 5 mol% Pd₂dba₃ to stabilize the active Pd(0)Lₙ species.

Q4: How does solvent choice affect the enantioselectivity and yield in the transition-metal catalyzed route? Causality & Solution: The transition state involves a caged ion pair (the enolate and the Pd-π-allyl complex). Highly polar solvents can separate this ion pair, reducing regiocontrol and enantioselectivity. Recommendation: Use 1,4-dioxane. As demonstrated in optimization studies[4], 1,4-dioxane stabilizes the caged ion pairs better than CH₂Cl₂ or acetonitrile, leading to superior yields and stereocontrol during the C-C bond formation step.

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the expected outcomes when optimizing the synthesis of 4-methyl-6-hepten-2-one across different reaction paradigms.

Reaction Paradigm	Catalyst / Reagents	Temp (°C)	Time (h)	Typical Yield (%)	Regioselectivity (Linear:Branched)
Thermal (Classic)	None (Neat or Diphenyl ether)	150–220	4–12	20–40%	N/A (Concerted [3,3])
Ester Enolate	LDA (2.2 eq), THF	-78 to 25	2–4	65–80%	N/A (Concerted [3,3])
Pd-Catalyzed	Pd₂dba₃ (5 mol%), PPh₃, DBU	25–65	1–3	85–98%	>95:5 (Linear favored)
Ru-Catalyzed	Cp*RuCl(cod) (5 mol%)	25–65	2–5	80–95%	<5:95 (Branched favored)

Validated Experimental Protocol: Pd-Catalyzed Synthesis

This protocol utilizes a Palladium-catalyzed outer-sphere mechanism to achieve high-yield synthesis of 4-methyl-6-hepten-2-one.

Fig 2. Pd-catalyzed decarboxylative allylic alkylation mechanism for Carroll rearrangement.

Step-by-Step Methodology

• Precatalyst Activation (Self-Validating Step):

  • In a flame-dried Schlenk flask under an argon atmosphere, dissolve Pd₂dba₃ (5 mol%) and triphenylphosphine (PPh₃, 12 mol%) in anhydrous, degassed 1,4-dioxane (to achieve a 0.1 M final concentration).

  • Stir at room temperature for 15 minutes.

  • Validation: The solution must turn a homogeneous pale yellow. If it remains dark purple/brown, the Pd(0) has not properly coordinated with the ligand.

• Substrate & Base Addition:

  • Add the corresponding allylic β-keto ester precursor (1.0 equiv, 2.0 mmol) dropwise via a gas-tight syringe.

  • Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (5 mol%).

  • Causality: While the reaction can proceed neutrally, DBU acts as a catalytic base to rapidly deprotonate the β-keto ester, pushing the equilibrium toward the reactive enolate[5]. This prevents the Pd-π-allyl intermediate from stalling.

• Reaction Execution & Monitoring:

  • Attach a reflux condenser fitted with a mineral oil bubbler. Heat the reaction mixture to 65 °C.

  • Validation: The reaction is driven by the irreversible loss of CO₂. Monitor the bubbler; active gas evolution confirms the decarboxylation step is occurring[6].

  • Perform TLC (Hexanes/EtOAc 8:2) every 30 minutes. The reaction is complete when the starting material spot (Rf ~0.45) is fully consumed and gas evolution ceases.

• Workup & Isolation:

  • Cool the mixture to room temperature.

  • Filter the crude mixture through a short pad of Celite to remove the palladium catalyst, eluting thoroughly with diethyl ether (3 × 20 mL).

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue via flash column chromatography on silica gel (Hexanes/EtOAc gradient) to isolate pure 4-methyl-6-hepten-2-one as a colorless oil.

References

• Ir-Catalyzed Regio- and Enantioselective Decarboxylative Allylic Alkylations Source: Organic Letters (ACS Publications) URL:[Link]

• Catalysts for Carroll Rearrangement Source: ResearchGate URL:[Link]

• 5-Dodecen-2-one, (E) - Organic Syntheses Procedure (Ester Enolate Modification) Source: Organic Syntheses URL:[Link]

• Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation Source: Journal of the American Chemical Society (via NCBI/PMC) URL:[Link]

• The Development of Catalytic, Asymmetric Decarboxylative Coupling Reactions Source: KU ScholarWorks URL:[Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of Thietane 1,1-Dioxides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. kuscholarworks.ku.edu [kuscholarworks.ku.edu]

Technical Support Center: Stability of 4-Methyl-6-hepten-2-one Under Acidic Conditions

Welcome to the technical support center for handling 4-methyl-6-hepten-2-one in acidic environments. This guide is designed for researchers, scientists, and professionals in drug development who may encounter stability issues with this and structurally similar β,γ-unsaturated ketones during their experiments. Here, we provide in-depth troubleshooting advice, mechanistic explanations, and preventative protocols to ensure the integrity of your reactions and analyses.

Introduction

4-Methyl-6-hepten-2-one is a versatile building block in organic synthesis. However, its structure, containing a ketone and an isolated double bond, presents specific stability challenges under acidic conditions. The presence of a proton source can catalyze a variety of unintended side reactions, leading to the formation of isomeric impurities or other byproducts. This guide will help you understand, anticipate, and control these transformations.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered when working with 4-methyl-6-hepten-2-one in the presence of acid.

Q1: My starting material is being consumed, and I observe a new, more polar spot on my TLC plate. What is happening?

A1: This is a classic indication of an acid-catalyzed hydration of the alkene. The double bond in 4-methyl-6-hepten-2-one can be protonated by an acid catalyst, leading to the formation of a carbocation intermediate.[1][2][3][4] This carbocation is then attacked by water (even trace amounts in your solvent can be sufficient) to form an alcohol. The resulting product, 6-methyl-6-hydroxy-heptan-2-one, is more polar than the starting material, hence its lower Rf value on a TLC plate.

Troubleshooting Protocol:

• Strictly Anhydrous Conditions: Ensure all your reagents and solvents are rigorously dried. Use freshly distilled solvents and flame-dry your glassware before use.

• Inert Atmosphere: Conduct your reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.

• Non-Aqueous Acid Source: If possible, use a non-aqueous acid source. For example, a solution of HCl in dioxane or a Lewis acid that is less prone to hydrolysis.

Q2: My NMR spectrum shows a mixture of isomers. I see new vinyl proton signals and a shift in the methyl signals. What is the likely cause?

A2: You are likely observing an acid-catalyzed isomerization of the β,γ-unsaturated ketone to its more thermodynamically stable α,β-conjugated isomer, 4-methyl-4-hepten-2-one.[5][6] This occurs via an enol intermediate. The acid protonates the carbonyl oxygen, and a subsequent deprotonation at the α-carbon leads to the enol. Reprotonation of the enol can occur at the γ-carbon, shifting the double bond into conjugation with the carbonyl group.

Troubleshooting Protocol:

• Lower Reaction Temperature: The rate of isomerization is often temperature-dependent. Running your reaction at a lower temperature may suppress this side reaction.

• Milder Acid Catalyst: If your desired reaction allows, switch to a milder acid catalyst. For example, if you are using a strong mineral acid, consider a weaker organic acid or a solid-supported acid catalyst that can be easily filtered off.

• Reduced Reaction Time: Minimize the exposure of your compound to acidic conditions by monitoring the reaction closely and quenching it as soon as the desired transformation is complete.

Q3: I'm seeing a complex mixture of products and some have a higher molecular weight than my starting material. What could be happening?

A3: In the presence of strong acids and at elevated temperatures, a number of more complex reactions can occur. One possibility is an intramolecular aldol-type reaction. If the double bond were to be hydrated to a secondary alcohol, subsequent oxidation (if an oxidant is present) would yield a diketone. This diketone could then undergo an intramolecular aldol condensation to form a cyclic product.[7][8][9][10][11] Another possibility, though less likely with this specific substrate, is a Nazarov-type cyclization if a divinyl ketone intermediate could be formed through some unforeseen rearrangement.[12][13][14][15][16] Polymerization of the alkene under strongly acidic conditions can also lead to higher molecular weight byproducts.

Troubleshooting Protocol:

• Re-evaluate Reaction Conditions: The formation of complex mixtures often points to overly harsh reaction conditions. A systematic re-evaluation of the acid concentration, temperature, and reaction time is warranted.

• Use of Scavengers: If trace impurities are suspected to be catalyzing side reactions, the use of appropriate scavengers may be beneficial.

• Alternative Synthetic Routes: If the desired transformation is incompatible with the stability of 4-methyl-6-hepten-2-one, an alternative synthetic route that avoids acidic conditions should be considered.

Potential Reaction Pathways of 4-Methyl-6-hepten-2-one in Acid

The following diagram illustrates the primary degradation pathways for 4-methyl-6-hepten-2-one under acidic conditions.

Sources

• 1. Acid-catalyzed Hydration of Alkenes - Chemistry Steps [chemistrysteps.com]
• 2. Acid Catalyzed Hydration Concept & Examples - Lesson | Study.com [study.com]
• 3. 3.2.2 – Hydration of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. vaia.com [vaia.com]
• 6. vaia.com [vaia.com]
• 7. Video: Intramolecular Aldol Reaction [jove.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. Aldol reactions - Wikipedia [en.wikipedia.org]
• 10. 23.6 Intramolecular Aldol Reactions - Organic Chemistry | OpenStax [openstax.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Nazarov cyclization reaction - Wikipedia [en.wikipedia.org]
• 14. organicreactions.org [organicreactions.org]
• 15. Nazarov Cyclization [organic-chemistry.org]
• 16. longdom.org [longdom.org]

minimizing volatility losses of 4-methyl-6-hepten-2-one during evaporation

Welcome to the technical support guide for handling 4-methyl-6-hepten-2-one. This resource is designed for researchers, chemists, and drug development professionals who encounter challenges with the concentration and solvent evaporation of this volatile ketone. This guide provides in-depth, experience-driven answers to common questions, troubleshooting protocols, and advanced techniques to minimize analyte loss during your experiments.

Part 1: Understanding the Challenge - Physicochemical Properties

Before troubleshooting, it's critical to understand the properties of the molecule you're working with. 4-methyl-6-hepten-2-one is a volatile organic compound (VOC), and its tendency to evaporate along with your solvent is rooted in its physical characteristics.[1]

Question: Why is 4-methyl-6-hepten-2-one so susceptible to loss during evaporation?

Answer: The susceptibility to loss is primarily due to its relatively high vapor pressure and moderate boiling point. Molecules with high vapor pressure readily escape from the liquid phase into the gas phase. During solvent evaporation, the conditions we create (reduced pressure, increased temperature) to remove the solvent also encourage the volatilization of your compound.

Key physical properties for related C8H14O isomers, which provide a valuable reference point, are summarized below. It is crucial to obtain specific data for the exact isomer and purity you are using, but these values illustrate the general challenge.

Property	Value (for related isomers)	Implication for Evaporation
Molecular Weight	126.20 g/mol [2]	Relatively low, contributing to volatility.
Boiling Point	~155-174 °C at atmospheric pressure[3][4][5]	Low enough to be removed under vacuum at moderate temperatures.
Vapor Pressure	~1.55 - 2.44 mmHg at 25 °C[6][7]	Indicates a significant tendency to enter the vapor phase even at room temperature.
Structure	Unsaturated Aliphatic Ketone	The lack of strong intermolecular forces (like hydrogen bonding) contributes to higher volatility compared to, for example, alcohols of similar molecular weight.

Part 2: Selecting the Optimal Evaporation Strategy

The choice of evaporation equipment is the first and most critical step in preventing analyte loss. The ideal method depends on your sample volume, the solvent being removed, and the required throughput.

Question: Which evaporation method should I choose for my sample containing 4-methyl-6-hepten-2-one?

Answer: Use the following decision tree to guide your selection. Each method has distinct advantages and disadvantages for volatile compounds.

Caption: Decision tree for selecting an evaporation method.

Method Comparison FAQ

• Q: When is Rotary Evaporation the best choice?

  • A: Rotary evaporation is ideal for single samples with volumes typically greater than 50 mL.[8] It offers a good balance of speed and control, especially for removing solvents from reaction mixtures. The large surface area created by the rotating flask allows for efficient evaporation at lower temperatures.[9][10]

• Q: Why would I use Nitrogen Blowdown?

  • A: This method is excellent for concentrating multiple small-volume samples (e.g., in vials or test tubes) simultaneously.[11][12][13] It works by directing a gentle stream of nitrogen gas over the surface of the liquid, which displaces the solvent-saturated air layer and accelerates evaporation.[11][14] It is particularly effective for volatile organic solvents.[11]

• Q: What are the benefits of a Centrifugal Evaporator (e.g., SpeedVac)?

  • A: Centrifugal evaporation is the most gentle method and is superb for processing many small, heat-sensitive samples.[15][16] The combination of vacuum and centrifugal force prevents bumping and boiling over, a common cause of sample loss.[15][17] The vacuum lowers the solvent's boiling point, allowing for evaporation at very low temperatures.[18]

Part 3: Troubleshooting Guide for Rotary Evaporation

Rotary evaporators are powerful tools, but improper use is a primary source of volatile compound loss.[19] This section addresses the most common issues.

Caption: Rotary evaporation workflow with key control points.

Question: My sample is bumping violently and I'm losing material to the condenser. What's wrong?

Answer: This is a classic sign that the evaporation rate is too aggressive. The sudden, uncontrolled boiling is caused by a combination of excessive vacuum and/or heat.

• The Cause: When you apply a deep vacuum too quickly, the boiling point of your solvent can drop below the temperature of the liquid itself.[19] This superheating leads to explosive bumping. A water bath that is too hot provides too much energy, exacerbating the problem.[14]

• Immediate Action:

  • Carefully and slowly vent the system to slightly increase the pressure until the bumping subsides.

  • Lift the flask out of the heating bath.

• The Solution (Protocol):

  • Reduce Bath Temperature: Follow the "20/40/60 rule" as a starting point: if your cooling water is 20°C, the solvent vapor temperature should be around 40°C, and the bath temperature should be no more than 60°C.[20] For volatile compounds, be even more conservative. Start with the bath at a temperature only 10-15°C above the solvent's boiling point at your target pressure.

  • Apply Vacuum Gradually: Never pull a full vacuum at once.[19] Slowly decrease the pressure and watch the liquid surface. You should see gentle, controlled boiling. If you see bumping, you are lowering the pressure too quickly.

  • Increase Rotation Speed: A higher rotation speed (150-200 RPM) creates a thinner, more uniform film on the flask wall, which promotes smooth evaporation and prevents localized superheating.[10]

Question: My solvent has evaporated, but my recovery of 4-methyl-6-hepten-2-one is very low. Where did it go?

Answer: Your compound likely co-evaporated with the solvent and is now either in the receiving flask or has passed through the condenser and into the vacuum pump.

• The Cause: If the temperature and vacuum settings are too aggressive, the vapor pressure of your compound becomes high enough for it to evaporate readily with the solvent. An inefficient condenser will fail to trap these vapors.

• The Solution (Protocol):

  • Optimize Condenser Efficiency: Ensure your chiller is set to a low temperature (e.g., 0-5°C) and that the flow rate is adequate. The goal is to create a large temperature differential between the vapor and the condenser surface.

  • Use a Cold Trap: For highly volatile compounds, it is essential to install a cold trap (e.g., dry ice/acetone or a cryogenic trap) between the condenser and the vacuum pump.[14] This protects your pump and captures the most volatile components that pass through the primary condenser.

  • Stop at the Right Time: Do not evaporate to complete dryness. As the solvent volume decreases, the concentration of your analyte increases, but so does the risk of azeotropic co-evaporation or complete volatilization. Stop the process when a small amount of solvent remains, and perform the final drying step using a gentler method like a nitrogen stream.

  • Consider a Keeper Solvent: This advanced technique is highly effective for volatile analytes and is discussed in Part 4.

Part 4: Advanced Techniques for Maximizing Recovery

When standard methods are insufficient, a "keeper" solvent can dramatically improve the recovery of volatile compounds.

Question: What is a "keeper" solvent and how does it work?

Answer: A keeper is a small amount of a high-boiling point, low-volatility solvent that is added to the sample before evaporation.[21][22] As the more volatile bulk solvent is removed, your compound of interest becomes solvated by the keeper. This reduces the analyte's effective vapor pressure, "keeping" it in the solution and preventing its loss.[22]

Caption: The mechanism of a keeper solvent in preventing analyte loss.

Protocol for Using a Keeper Solvent

• Selection: Choose a keeper that has a very high boiling point and is chemically inert with your analyte. It must also be compatible with your downstream analysis method (e.g., GC-MS, HPLC). For a compound like 4-methyl-6-hepten-2-one, suitable keepers could include:

  • n-Dodecane (Boiling Point: ~216 °C)

  • 1-Octanol (Boiling Point: ~195 °C)[23][24]

  • Isooctane (Boiling Point: ~99 °C) - Use if a lower-boiling keeper is needed.[23][24]

• Addition: Add a small, precise volume of the keeper to your sample before starting the evaporation. A typical volume is 100-500 µL, depending on the initial sample volume.

• Evaporation: Perform the evaporation as usual (e.g., on a rotary evaporator). You can be slightly more aggressive with the conditions since the keeper will protect the analyte.

• Endpoint: Evaporate until only the volume of the keeper solvent remains. Your analyte will be concentrated in this small volume, ready for the next step.

References

• Vertex AI Search. (2019, August 8).
• Lab Unique. (2025, May 11).
• Organomation. (2024, March 21).
• Root Sciences. (2023, December 6). Rotary Evaporator Guide: Setup, Process & Troubleshooting.
• Laboratory Evaporators | Rotary, Nitrogen Blowdown & Derivatis
• Zhengzhou Greatwall Scientific Industrial and Trade Co., Ltd. (2018, August 28).
• News. (2024, January 5).
• Grokipedia. Keeper (chemistry).
• Nitrogen Blowdown Evapor
• How to Choose the Best Nitrogen Blowdown Evapor
• Lab Manager. (2025, March 4).
• Wikipedia. Keeper (chemistry).
• The Lab Depot.
• BioChromato. (2025, October 31).
• Organomation.
• ResearchGate. (2015). Review of use of keepers in solvent evaporation procedure during the environmental sample analysis of some organic pollutants.
• GWSI. (2024, September 11).
• Asynt. (2022, August 9).
• Organomation. (2022, February 9).
• PubMed. (2020, September 25).
• ResearchGate. (2025, October 15).
• Evaporator & Concentr
• Purm
• American Laboratory. (2013, February 6).
• Making.com.
• Minnesota Technical Assistance Program. How to Reduce VOCs.
• Parallel Evaporator | 4 Most Common Evapor
• How to Reduce VOCs: Effective Control Measures for Cleaner Air. (2024, July 12).
• Evolve's essential guide to Rotary Evapor
• Westlab. (2023, July 31). Rotary Evaporator System: Types, Uses, & Significance.
• PubMed. (2015, May 15).
• TOPTION Instrument. (2025, June 17).
• BioChromato. (2025, September 24). Low- vs.
• OECD SIDS. (2003, July 2). 6-Methylhept-5-en-2-one CAS N°: 110-93-0.
• PubChem. 4-Hepten-2-one, 6-methyl- | C8H14O | CID 13156778.
• The Good Scents Company. 4-methyl-2-heptanone, 6137-06-0.
• Hinotek. (2025, September 2).
• ACS Publications. (2023, August 20). Separation of Volatile Organic Compounds from Viscous Liquids with RPB Technology | Industrial & Engineering Chemistry Research.
• 6-Methyl-5-hepten-2-one 99 110-93-0.
• LookChem. 6-Methyl-6-hepten-2-one.
• Wikipedia.
• Cheméo. Chemical Properties of 6-Methyl-4-hepten-2-ol.
• ChemicalBook. 6-Methyl-5-hepten-2-one CAS#: 110-93-0.
• The Good Scents Company. methyl heptenone 110-93-0.
• ChemicalBook. (2026, February 3). 6-Methyl-5-hepten-2-one | 110-93-0.

Sources

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• 3. Sulcatone - Wikipedia [en.wikipedia.org]
• 4. 6-Methyl-5-hepten-2-one CAS#: 110-93-0 [m.chemicalbook.com]
• 5. 6-Methyl-5-hepten-2-one | 110-93-0 [chemicalbook.com]
• 6. 4-methyl-2-heptanone, 6137-06-0 [thegoodscentscompany.com]
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• 24. Evaluation of Solvents Used as Keepers in the Determination of Organic Pollutants by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 4-methyl-6-hepten-2-one terminal alkene protons

This guide details the 1H NMR analysis of 4-methyl-6-hepten-2-one , focusing on the diagnostic terminal alkene protons.[1] It addresses the challenge of distinguishing this specific intermediate from its common isomers (e.g., 6-methyl-5-hepten-2-one) and provides protocols for resolving overlapping signals using solvent shifts.[1]

Introduction & Strategic Importance

4-Methyl-6-hepten-2-one is a critical chiral building block, often generated via the conjugate addition of allyl nucleophiles to 3-penten-2-one or through Carroll-type rearrangements.[1] Its structural integrity—specifically the preservation of the terminal alkene—is vital for subsequent functionalization (e.g., olefin metathesis or hydroboration).

The primary analytical challenge is distinguishing this molecule from its thermodynamic isomer, 6-methyl-5-hepten-2-one (Sulcatone) , which contains an internal trisubstituted alkene.[1] This guide provides a definitive spectroscopic workflow to confirm the terminal vinyl group (

) and resolve the complex methine/methylene regions.

Theoretical Background: The Spin System

The terminal alkene moiety at C6-C7 constitutes an AMX or ABX spin system, depending on the chemical shift difference between the geminal protons (H-7a and H-7b).[1]

Key Coupling Constants ( )

• (H-6 to H-7a): ~17 Hz (Large, diagnostic for terminal alkenes).
• (H-6 to H-7b): ~10 Hz.
• (H-7a to H-7b): ~1–2 Hz (Small, often unresolved at low field).
• (H-6 to H-5): ~7 Hz (Coupling to the allylic methylene).

Experimental Protocol

Sample Preparation

To ensure high-resolution splitting patterns required for

-value calculation:

• Solvent Selection: Start with Chloroform-d (CDCl

  ) . If signal overlap occurs in the 2.0–2.5 ppm region, switch to Benzene-d (C D ) .

• Concentration: Dissolve 10–15 mg of analyte in 0.6 mL of solvent. High concentrations can cause viscosity broadening, obscuring fine splitting.

• Shimming: Automated gradient shimming is mandatory. Line width at half-height for the TMS signal should be <0.5 Hz.[1]

Acquisition Parameters

• Pulse Sequence: Standard zg30 (30° pulse angle).

• Relaxation Delay (D1): Set to 2.0 s to ensure full relaxation of vinyl protons.

• Scans (NS): 16–32 scans are sufficient for >98% purity.

• Spectral Width: 0–10 ppm (standard).

Spectral Analysis & Assignment

The Diagnostic Vinyl Region (4.9 – 6.0 ppm)

The most definitive evidence for 4-methyl-6-hepten-2-one is the presence of three distinct vinyl protons.[1]

Proton	Chemical Shift ( )	Multiplicity	Integration	Coupling ( )	Assignment
H-6	5.75 – 5.85 ppm	ddt	1H	Hz	Internal Vinyl
H-7a	5.00 – 5.10 ppm	dd (or d)	1H	Hz	Terminal Vinyl (trans)
H-7b	4.90 – 5.00 ppm	dd (or d)	1H	Hz	Terminal Vinyl (cis)

Analysis Logic:

• H-6 appears as a doublet of doublets of triplets (ddt) . The two large couplings (17 Hz, 10 Hz) arise from the terminal protons. The triplet splitting (~7 Hz) arises from the adjacent H-5 methylene group.

• H-7a/b appear as distinct multiplets.[1] In Sulcatone (isomer), this region contains only one triplet-like signal at ~5.1 ppm.

The Aliphatic Region (0.9 – 2.6 ppm)

The aliphatic region confirms the position of the methyl group and the ketone.

Proton	Chemical Shift ( )	Multiplicity	Assignment	Notes
H-3	2.30 – 2.45 ppm	dd / m		-to-carbonyl
H-1	2.13 ppm	s		Methyl ketone singlet
H-5	2.00 – 2.20 ppm	m		Allylic methylene
H-4	2.00 – 2.20 ppm	m		Methine (chiral center)
Me-4	0.90 – 0.95 ppm	d		Doublet ( Hz)

Comparative Performance Guide

Distinguishing from Isomers (Sulcatone)

The primary risk in synthesis is isomerization to the conjugated or internal alkene. Use this table to validate your product.

Feature	4-Methyl-6-hepten-2-one (Target)	6-Methyl-5-hepten-2-one (Sulcatone)
Vinyl Protons	3 (1 internal, 2 terminal)	1 (Internal triplet)
Vinyl Region	Complex pattern (5.0–5.9 ppm)	Single triplet (~5.1 ppm)
Methyl Groups	1 Singlet (2.1 ppm), 1 Doublet (0.9 ppm)	1 Singlet (2.1 ppm), 2 Singlets (1.6 ppm, vinyl methyls)
Conclusion	Terminal Alkene Present	Internal Alkene (Isomerized)

Solvent Comparison: CDCl vs. C D

In CDCl

, the H-4, H-5, and H-3 protons often overlap in the 2.0–2.4 ppm block.[1] Switching to Benzene-d utilizes the Anisotropic Effect of the benzene ring, which preferentially shields protons based on the molecule's orientation to the solvent.

• CDCl

  Result: H-3, H-4, H-5 appear as a broad, unresolved lump.[1]

• C

  D Result: The carbonyl group coordinates slightly with benzene, shifting H-3 (alpha-protons) upfield or downfield differently than H-5 (allylic), often resolving the multiplets into interpretable patterns.

Visualization Workflows

Structural Elucidation Workflow

Caption: Logical decision tree for verifying 4-methyl-6-hepten-2-one identity against common isomers.

H-6 Coupling Tree (Multiplet Analysis)

Caption: Splitting tree for the H-6 internal vinyl proton, resulting in the characteristic 'ddt' pattern.

References

• ChemicalBook. 4-Hepten-2-one, 6-methyl- (Isomer Comparison Data). Retrieved from

• National Institute of Standards and Technology (NIST). 6-Methyl-5-hepten-2-one Mass Spectrum and Retention Indices.[1] (Used for isomer differentiation). Retrieved from

• PubChem. Compound Summary: 6-Methyl-5-hepten-2-one (Sulcatone).[1] Retrieved from

• Reich, H. J. WinPLT NMR Coupling Constants Guide. University of Wisconsin-Madison.[1] (Standard values for terminal alkene coupling). Retrieved from

Sources

• 1. 6-Methyl-5-hepten-2-one | SIELC Technologies [sielc.com]

GC-MS Fragmentation Pattern of 4-Methyl-6-hepten-2-one: A Comparative Guide for Isomer Differentiation

In advanced metabolomics, flavor chemistry, and fragrance profiling, the precise identification of unsaturated ketones is a persistent analytical hurdle. 4-Methyl-6-hepten-2-one and its structural isomer, 6-methyl-5-hepten-2-one (commonly known as sulcatone), share identical molecular weights (126.19 g/mol ) and similar boiling points. This makes them notoriously difficult to differentiate using standard gas chromatography-flame ionization detection (GC-FID).

As a Senior Application Scientist, I have observed that relying exclusively on automated MS library match scores frequently leads to misidentification in complex matrices. True analytical confidence requires a mechanistic understanding of their electron ionization (EI) fragmentation pathways. This guide objectively compares the GC-MS performance and fragmentation causality of 4-methyl-6-hepten-2-one against its common isomer, providing a self-validating experimental protocol for robust identification.

Mechanistic Basis of Fragmentation

The structural variance between the terminal alkene of 4-methyl-6-hepten-2-one and the internal alkene of 6-methyl-5-hepten-2-one dictates highly divergent fragmentation trajectories under standard 70 eV electron ionization[1][2]. Understanding the causality behind these cleavages is essential for spectral interpretation.

1. Allylic vs. Prenyl Cleavage (The Base Peak Divergence) In 4-methyl-6-hepten-2-one, the presence of the terminal double bond creates a highly labile allylic C4-C5 bond. Homolytic cleavage at this site yields a highly stable allyl cation (m/z 41), which dominates the mass spectrum as the base peak[1]. Conversely, 6-methyl-5-hepten-2-one features an internal double bond. Its fragmentation favors the formation of a resonance-stabilized prenyl cation (m/z 69) and a dominant acyl cation (m/z 43)[2].

2. The McLafferty Rearrangement (m/z 58) Both isomers possess a methyl ketone moiety capable of undergoing a McLafferty rearrangement. The carbonyl oxygen abstracts a hydrogen atom from the gamma-carbon, followed by the heterolytic cleavage of the alpha-beta (C3-C4) bond. For 4-methyl-6-hepten-2-one, this specific rearrangement yields the acetone enol radical cation (m/z 58) and a neutral diene (mass 68)[1]. The prominent m/z 58 ion serves as a critical diagnostic marker, validating the structural integrity of the methyl ketone backbone.

3. Alpha-Cleavage (m/z 111 and 43) Standard alpha-cleavage at the carbonyl carbon results in the loss of a methyl radical, producing the M-15 fragment (m/z 111). While the acyl cation (m/z 43) is present in 4-methyl-6-hepten-2-one, its relative abundance is significantly overshadowed by the m/z 41 allyl fragment—a stark contrast to 6-methyl-5-hepten-2-one, where m/z 43 typically registers as the base peak[2].

Fig 1. Primary electron ionization (EI) fragmentation pathways of 4-methyl-6-hepten-2-one.

Comparative Quantitative Data

To facilitate rapid isomer differentiation, the following table summarizes the key chromatographic and mass spectral performance metrics.

Table 1: Comparative GC-MS Performance and Fragmentation Data

Parameter	4-Methyl-6-hepten-2-one	6-Methyl-5-hepten-2-one (Sulcatone)
Molecular Weight	126.19 g/mol	126.19 g/mol
Retention Index (Non-polar, HP-5ms)	~975	984
Retention Index (Polar, DB-WAX)	~1330	1345
Base Peak (100% Abundance)	m/z 41 (Allyl cation)	m/z 43 (Acyl cation)
McLafferty Rearrangement Ion	m/z 58	m/z 58 (Minor)
Key Diagnostic Fragments	m/z 67, 85, 111	m/z 69 (Prenyl cation), 108, 111

Experimental Protocol: Self-Validating HS-SPME-GC-MS Workflow

Rationale: Headspace Solid-Phase Microextraction (HS-SPME) provides a solvent-free, highly sensitive extraction method. By operating at mild extraction temperatures, it prevents the thermal degradation or isomerization of labile unsaturated ketones, ensuring the detected fragments represent the true sample composition[3].

Fig 2. Step-by-step HS-SPME-GC-MS analytical workflow for volatile ketone differentiation.

Step 1: Sample Preparation (HS-SPME)

• Transfer 2.0 mL of the liquid sample (or 2.0 g of homogenized solid matrix) into a 10 mL amber glass headspace vial.

• Add 1.0 g of NaCl to induce a "salting-out" effect, thermodynamically driving the volatile ketones into the headspace.

• Seal the vial with a PTFE/silicone septum and crimp cap.

• Incubate at 40°C for 10 minutes under continuous agitation (250 rpm) to reach equilibrium.

• Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 40°C.

Step 2: GC-MS Analysis

• Desorption: Retract the fiber and immediately insert it into the GC injection port. Desorb at 250°C for 3 minutes in splitless mode.

• Chromatographic Separation:

  • Column: Use a non-polar HP-5ms (30 m × 0.25 mm i.d., 0.25 µm film thickness) for primary screening. For complex matrices where co-elution is suspected, cross-validate using a polar DB-WAX column.

  • Carrier Gas: Helium (99.999%) at a constant flow of 1.0 mL/min.

  • Oven Program: 40°C (hold 2 min), ramp at 5°C/min to 150°C, then 15°C/min to 240°C (hold 5 min).

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Temperatures: Ion source at 230°C, quadrupole at 150°C, transfer line at 250°C.

  • Acquisition: Full scan mode (m/z 35–300) at 3.0 scans/s.

Step 3: System Suitability and Self-Validation

• Retention Index (RI) Calibration: Prior to sample analysis, inject a C8-C20 n-alkane standard mixture under identical conditions. Calculate the Kovats Retention Index for the target peaks. A shift in RI between the HP-5ms and DB-WAX columns provides orthogonal confirmation of the ketone's identity, independent of the MS detector.

• Blank Verification: Run an empty vial with a SPME fiber blank to confirm the absolute absence of carryover for the highly volatile m/z 41 and m/z 43 background ions.

References

• Oxy Anion-Accelerated Rearrangements (Thesis) . California Institute of Technology (Caltech Library). Verified exact mass spectrum data for 4-methyl-6-hepten-2-one.

• Potential of Gas Chromatography−Orthogonal Acceleration Time-of-Flight Mass Spectrometry (GC-oaTOFMS) in Flavor Research . Journal of Agricultural and Food Chemistry. Mechanism and fragmentation parameters of 6-methyl-5-hepten-2-one.

• Development of a Fully Automated Method HS-SPME-GC-MS/MS for the Determination of Odor-Active Carbonyls in Wines . ACS Publications. Validation of HS-SPME parameters for volatile ketones.

Sources

• 1. thesis.caltech.edu [thesis.caltech.edu]
• 2. imreblank.ch [imreblank.ch]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to 2D NMR: Elucidating the Structure of 4-methyl-6-hepten-2-one with COSY and HSQC

Introduction: Beyond the One-Dimensional Spectrum

In the field of chemical research and drug development, the unambiguous determination of a molecule's structure is a foundational requirement for establishing its identity, purity, and function. While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides essential information, complex molecules often yield crowded spectra where signals overlap, making definitive assignments challenging. This guide delves into the application of two-dimensional (2D) NMR techniques, specifically Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC), to resolve the structural puzzle of 4-methyl-6-hepten-2-one.

This molecule, with its combination of a ketone, an alkene, and a chiral center, presents an excellent case study for demonstrating the power of 2D NMR. We will move beyond simply listing spectral data and instead provide a logical, step-by-step workflow that illustrates how these experiments provide irrefutable evidence of atomic connectivity, transforming spectral peaks into a confident structural assignment.

The Foundation: Analysis of 1D NMR Data

Before interpreting 2D spectra, it is crucial to analyze the 1D ¹H and ¹³C NMR data. The chemical shifts, integration, and multiplicities in these spectra provide the initial hypotheses for the structure. For 4-methyl-6-hepten-2-one, the predicted spectral data in a standard solvent like CDCl₃ serve as our starting point.

Figure 1: Structure of 4-methyl-6-hepten-2-one with IUPAC numbering for carbon atoms and corresponding proton labels.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
H1	2.15	Singlet (s)	3H	Methyl group adjacent to an electron-withdrawing carbonyl group.[1]
H3a, H3b	2.40	Doublet of doublets (dd)	2H	Methylene protons adjacent to the carbonyl and a chiral center.
H4	2.35	Multiplet (m)	1H	Methine proton adjacent to a methyl group and two methylene groups.
H5a, H5b	2.10	Multiplet (m)	2H	Methylene protons adjacent to the chiral center and the vinyl group.
H6	5.80	Multiplet (m)	1H	Vinylic proton deshielded by the double bond.[1]
H7a, H7b	5.05	Multiplet (m)	2H	Terminal vinylic protons, appearing further upfield than the internal vinylic proton.[1]

| H8 | 1.05 | Doublet (d) | 3H | Methyl group on a chiral center, split by the H4 proton. |

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C1	29.5	Methyl carbon adjacent to a carbonyl.
C2	209.0	Ketone carbonyl carbon, significantly deshielded.[2][3]
C3	52.0	Methylene carbon alpha to the carbonyl.
C4	35.0	Methine carbon in the alkyl chain.
C5	40.0	Methylene carbon adjacent to the double bond.
C6	137.0	Internal sp² hybridized carbon of the alkene.[2]
C7	115.0	Terminal sp² hybridized carbon of the alkene.[2]

| C8 | 19.0 | Methyl carbon on the alkyl chain. |

While these 1D assignments are logical, the overlapping multiplets around 2.10-2.40 ppm make definitive assignment of H3, H4, and H5 difficult. This ambiguity is precisely where 2D NMR becomes indispensable.

Part 1: COSY - Mapping the Proton-Proton Network

Principle of COSY (¹H-¹H Correlation Spectroscopy) The COSY experiment identifies protons that are coupled to each other, typically through two or three chemical bonds (geminal or vicinal coupling).[4][5] The spectrum plots the ¹H NMR spectrum on both the x and y axes.

• Diagonal Peaks: Signals that appear on the diagonal line correspond to the peaks in the 1D spectrum.

• Cross-Peaks: Off-diagonal signals, or "cross-peaks," are the key pieces of information. A cross-peak at the coordinates (δ₁, δ₂) indicates that the proton at chemical shift δ₁ is coupled to the proton at δ₂.[6]

COSY Interpretation Workflow for 4-methyl-6-hepten-2-one

By starting with a well-defined signal, we can trace the connectivity of the proton spin systems throughout the molecule.

Caption: Expected COSY correlations for 4-methyl-6-hepten-2-one.

• Starting Point - The Alkene Protons: The most downfield signals belong to the vinylic protons. The H6 proton (~5.80 ppm) will show a cross-peak to the terminal H7 protons (~5.05 ppm). Crucially, H6 will also show a correlation to its vicinal neighbors on the alkyl chain, the H5 protons (~2.10 ppm). This provides our entry point into the main carbon backbone.

• Walking the Chain: From the H5 cross-peak, we look for its other correlations. A cross-peak will exist between H5 (~2.10 ppm) and the methine H4 proton (~2.35 ppm).

• Identifying the Branch: The H4 proton is coupled to three different sets of protons. We have already established the H4-H5 correlation. We will also find cross-peaks from H4 to the H3 methylene protons (~2.40 ppm) and to the H8 methyl protons (~1.05 ppm). This confirms the methyl branch at the C4 position.

• Isolated Systems: The H1 methyl protons (~2.15 ppm) are separated from all other protons by the C2 carbonyl carbon. A lack of cross-peaks to any other signal confirms its identity as an isolated spin system.

Table 3: Summary of Key Expected COSY Cross-Peaks

Correlating Proton 1 (δ, ppm)	Correlating Proton 2 (δ, ppm)	Inferred Connectivity
H6 (~5.80)	H7 (~5.05)	-CH=CH₂
H6 (~5.80)	H5 (~2.10)	-CH₂-CH=
H5 (~2.10)	H4 (~2.35)	-CH(CH₃)-CH₂-
H4 (~2.35)	H3 (~2.40)	-CH₂-CH(CH₃)-

| H4 (~2.35) | H8 (~1.05) | -CH(CH₃)- |

The COSY spectrum allows us to piece together the entire carbon skeleton's proton network, resolving the overlap in the 1D spectrum and confirming the sequence from C3 through C7.

Part 2: HSQC - Linking Protons to Carbons

Principle of HSQC (Heteronuclear Single Quantum Coherence) The HSQC experiment is a powerful tool that correlates proton signals with the carbon signals to which they are directly attached (one-bond ¹H-¹³C coupling).[4] The spectrum displays the ¹H spectrum on one axis and the ¹³C spectrum on the other. Each peak in the 2D plot represents a C-H bond, definitively linking a proton's chemical shift to its carbon's chemical shift.[7]

HSQC Interpretation Workflow

With the proton assignments confidently established from the COSY data, the HSQC spectrum allows for the direct and unambiguous assignment of the protonated carbons.

Caption: HSQC workflow correlating assigned protons to their attached carbons.

• Direct C-H Assignment: Each proton signal is traced to its corresponding cross-peak, and then to the correlated carbon chemical shift. For instance, the isolated H1 singlet at ~2.15 ppm will show a cross-peak to the carbon signal at ~29.5 ppm, definitively assigning this as C1.

• Resolving Alkyl Carbons: The previously ambiguous alkyl region is now easily resolved. The H3 protons (~2.40 ppm) correlate to the carbon at ~52.0 ppm (C3). The H4 proton (~2.35 ppm) correlates to the carbon at ~35.0 ppm (C4), and so on.

• Assigning Alkene Carbons: The vinylic H6 proton (~5.80 ppm) will correlate to the downfield sp² carbon at ~137.0 ppm (C6), while the terminal H7 protons (~5.05 ppm) will correlate to the sp² carbon at ~115.0 ppm (C7).

• Identifying Quaternary Carbons: A key feature of the HSQC experiment is the absence of signals for carbons with no attached protons (quaternary carbons).[4] In 4-methyl-6-hepten-2-one, the carbonyl carbon (C2) will not produce a signal in the HSQC spectrum. Its identity is confirmed by its characteristic chemical shift (~209.0 ppm) in the 1D ¹³C spectrum and its lack of an HSQC cross-peak.

Table 4: Integrated ¹H and ¹³C Assignments via HSQC

Proton Assignment (δ, ppm)	Carbon Assignment (δ, ppm)	Inferred C-H Pair
H1 (2.15)	C1 (29.5)	C1-H1 (CH₃)
H3 (2.40)	C3 (52.0)	C3-H3 (CH₂)
H4 (2.35)	C4 (35.0)	C4-H4 (CH)
H5 (2.10)	C5 (40.0)	C5-H5 (CH₂)
H6 (5.80)	C6 (137.0)	C6-H6 (CH)
H7 (5.05)	C7 (115.0)	C7-H7 (CH₂)
H8 (1.05)	C8 (19.0)	C8-H8 (CH₃)

| N/A | C2 (209.0) | C2 (C=O, Quaternary) |

Experimental Protocols

Acquiring high-quality 2D NMR data requires careful experimental setup. The following are generalized protocols for these experiments.

Sample Preparation

• Accurately weigh approximately 5-10 mg of the 4-methyl-6-hepten-2-one sample.

• Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Ensure the sample is free of particulate matter to avoid spectral artifacts.

COSY (gCOSY) Acquisition

• Spectrometer Setup: Tune and match the probe for ¹H observation. Lock the spectrometer on the deuterium signal of the CDCl₃. Shim the magnetic field to achieve optimal resolution and lineshape.

• Pulse Program: Select a gradient-enhanced COSY pulse sequence (e.g., cosygpqf on a Bruker spectrometer).

• Key Parameters:

  • Spectral Width (SW): Set to cover the entire ¹H chemical shift range (e.g., 12 ppm).

  • Acquisition Time (AQ): Typically 0.2-0.3 seconds in the direct dimension (t₂).

  • Number of Increments (F1): Collect 256-512 increments in the indirect dimension (t₁).

  • Number of Scans (NS): Use 2-8 scans per increment for adequate signal-to-noise.

  • Relaxation Delay (D1): Set to 1.5-2.0 seconds.

HSQC (gHSQC) Acquisition

• Spectrometer Setup: Tune and match the probe for both ¹H and ¹³C frequencies. Lock and shim as described for the COSY experiment.

• Pulse Program: Select a gradient-enhanced, sensitivity-improved HSQC pulse sequence (e.g., hsqcedetgpsisp2.3 on a Bruker spectrometer).

• Key Parameters:

  • ¹H Spectral Width (F2): Set to cover the ¹H chemical shift range (e.g., 12 ppm).

  • ¹³C Spectral Width (F1): Set to cover the expected ¹³C chemical shift range (e.g., 220 ppm).

  • Coupling Constant (¹JCH): Set the average one-bond C-H coupling constant for polarization transfer, typically 145 Hz for standard organic molecules.

  • Number of Increments (F1): Collect 128-256 increments in the indirect dimension.

  • Number of Scans (NS): Use 4-16 scans per increment, as ¹³C is less sensitive.

  • Relaxation Delay (D1): Set to 1.5-2.0 seconds.

Conclusion: From Ambiguity to Certainty

The combination of COSY and HSQC spectroscopy provides a clear and robust pathway for the complete structural elucidation of 4-methyl-6-hepten-2-one. While 1D NMR offered initial clues, it left critical ambiguities in the crowded alkyl region. The COSY experiment unequivocally established the proton-proton connectivity, building a map of the carbon skeleton's framework. Subsequently, the HSQC experiment acted as the definitive bridge, linking each proton to its directly attached carbon, allowing for the confident assignment of every CHx group in the molecule and confirming the identity of the quaternary carbonyl carbon by its absence. This systematic, multi-dimensional approach exemplifies a core workflow in modern chemistry, ensuring the scientific integrity of structural assignments for research, development, and quality control.

References

• Cheu, R. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Retrieved from [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. Chemistry Steps. Retrieved from [Link]

• PubChem. (n.d.). 4-Hepten-2-one, 6-methyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. Retrieved from [Link]

• Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. Master Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2024). Predicted and Experimental NMR Chemical Shifts at Variable Temperatures: The Effect of Protein Conformational Dynamics. ACS Publications. Retrieved from [Link]

• PMC. (n.d.). Chemical shift-based methods in NMR structure determination. National Center for Biotechnology Information. Retrieved from [Link]

• Spectroscopy Europe. (n.d.). The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Europe. Retrieved from [Link]

• Bruker. (2018). Tutorial: HSQC Analysis with AssureNMR. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). US3864403A - Preparation of 6-methyl-5-hepten-2-one. Google Patents.

• PubChem. (n.d.). 6-Methyl-6-hepten-2-one. National Center for Biotechnology Information. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Chemical Shift In NMR Spectroscopy. YouTube. Retrieved from [Link]

• Chemguide. (n.d.). interpreting C-13 NMR spectra. Chemguide. Retrieved from [Link]

• MDPI. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. MDPI. Retrieved from [Link]

• JoVE. (2024). Video: 2D NMR: Homonuclear Correlation Spectroscopy (COSY). JoVE. Retrieved from [Link]

• Oxford Instruments. (n.d.). 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. Oxford Instruments. Retrieved from [Link]

• Epistemeo. (2013). How to interpret a HSQC NMR Spectrum. YouTube. Retrieved from [Link]

• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. AZoOptics. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.1: COSY Spectra. Chemistry LibreTexts. Retrieved from [Link]

• Epistemeo. (2012). Introduction to COSY NMR Spectroscopy. YouTube. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Interpreting. OpenOChem Learn. Retrieved from [Link]

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reference standard purity assessment for 4-methyl-6-hepten-2-one

Publish Comparison Guide: Reference Standard Purity Assessment for 4-Methyl-6-Hepten-2-One

Executive Summary

4-Methyl-6-hepten-2-one is a critical C8 ketone intermediate, often utilized in the synthesis of complex terpenoids and as a marker in specific degradation pathways (e.g., oxy-Cope rearrangements).[1][2][3][4][5] Unlike its ubiquitous isomer 6-methyl-5-hepten-2-one (sulcatone), this specific isomer features a terminal alkene and a non-conjugated carbonyl system, presenting unique analytical challenges regarding volatility and UV detectability.[4][5]

This guide objectively compares the two dominant methodologies for assessing its purity as a reference standard: the traditional Mass Balance Approach (GC-FID + Ancillary Techniques) versus the modern metrological Quantitative NMR (qNMR) .[4][5]

Part 1: The Strategic Comparison

For a reference standard to be valid in drug development or high-stakes research, "purity" is not a single number but a derived value with a specific uncertainty budget.[4]

Feature	Method A: Mass Balance (The Workhorse)	Method B: qNMR (The Metrological Primary)
Principle	Indirect.[4][5]	Direct.[4] Ratio of analyte protons to standard protons.[4][5]
Primary Technique	GC-FID (Gas Chromatography - Flame Ionization Detection)	1H-NMR (Proton Nuclear Magnetic Resonance)
Scope	Detects volatile organic impurities well.[4][5] Misses inorganics/non-volatiles.[4][5]	Detects all protonated species.[4][5] Inherently quantitative.[4][5]
Traceability	Dependent on response factors of impurities (often assumed to be 1.0).[4][5]	Directly traceable to the Internal Standard (IS) (e.g., NIST SRM).[4]
Sample Requirement	Low (~10 mg).[4][5] Destructive.	High (~20-50 mg).[4][5] Non-destructive (recoverable).[4][5]
Time Investment	High (Requires GC + KF + ROI + Residual Solvents).[4][5]	Low (Single experiment + data processing).
Best For	Routine QC, identifying specific volatile impurities.[4][5]	Establishing absolute purity of a Primary Reference Standard.

Part 2: Technical Deep Dive & Protocols

Method A: The Mass Balance Approach (GC-FID Driven)

The industry standard for volatile ketones.[4]

Scientific Rationale: Since 4-methyl-6-hepten-2-one lacks a strong UV chromophore (non-conjugated ketone), HPLC-UV is prone to massive response factor errors.[4][5] GC-FID is the superior choice because the Flame Ionization Detector response is roughly proportional to carbon mass, minimizing error when impurity standards are unavailable.[4][5]

The Equation:

graphic Purity}{100}

[4][5]

Protocol Steps:

• Chromatographic Purity (GC-FID):

  • Column: DB-Wax or HP-5 (Polarity tuning is crucial.[4][5] DB-Wax separates the terminal alkene from internal isomers better).[4][5]

  • Inlet: Split mode (50:1) to prevent column overload and ensure sharp peaks.[4][5] Temp: 220°C.[4][5]

  • Program: 50°C (2 min hold)

    10°C/min 220°C.

  • Validation: Must run a blank to subtract system peaks.

• Volatile Content (Loss on Drying/Solvents):

  • Use Headspace GC-MS for residual solvents (methanol, hexane) carried over from synthesis.[4][5]

  • Note: TGA is often too aggressive for this volatile ketone (boiling point ~160-170°C); it may evaporate before solvents are distinguished.[4][5]

• Water Content:

  • Karl Fischer (Coulometric): Essential.[4][5] Ketones can react with standard KF reagents (forming ketals/water), leading to false high readings.[4][5]

  • Correction: Use Aldehyde/Ketone-specific KF reagents (methanol-free) to prevent side reactions.[4][5]

• Inorganic Residue:

  • Residue on Ignition (ROI): Sulfated ash method for detecting catalyst salts (e.g., Na, Pd).[4][5]

Method B: Quantitative NMR (qNMR)

The gold standard for absolute quantification.[4]

Scientific Rationale: qNMR relies on the fundamental physical property that signal intensity is directly proportional to the number of nuclei.[4][6] It bypasses the need for impurity identification.[4][5][6][7][8] For 4-methyl-6-hepten-2-one, the terminal alkene protons provide a distinct, interference-free region for integration.[4][5]

Protocol Steps:

• Internal Standard (IS) Selection:

  • Criteria: High purity (>99.9%), non-hygroscopic, distinct signals from analyte.

  • Choice: 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Dimethyl sulfone (DMSO2) .[4][5]

  • Reasoning: TCNB has a singlet at ~7.8 ppm, far from the alkene region (5.0–6.0 ppm) and alkyl region (1.0–2.5 ppm) of the ketone.[4]

• Sample Preparation:

  • Weigh ~20 mg of Analyte and ~10 mg of IS into the same vial using a metrological balance (readability 0.01 mg).

  • Dissolve in CDCl3 (Chloroform-d). Ensure complete dissolution.

• Acquisition Parameters (Critical for Accuracy):

  • Pulse Angle: 90°.

  • Relaxation Delay (D1): Must be

    (longest relaxation time). For this ketone, T1 is likely ~3-5s, so set D1 = 30s .[4][5]

  • Scans: 16 or 32 (High S/N ratio > 300:1).

  • Spectral Width: Ensure standard and analyte fall within the center.[4][5]

• Processing:

  • Phase correction: Manual.[4][5]

  • Baseline correction: Polynomial or spline.

  • Integration: Integrate the terminal alkene multiplets (5.7–5.9 ppm, 1H) vs. the IS singlet.

Part 3: Data Visualization & Decision Logic

Figure 1: Analytical Decision Matrix

When to choose Mass Balance vs. qNMR for 4-methyl-6-hepten-2-one.

Caption: Decision matrix for selecting the appropriate purity assessment methodology based on the required data quality objectives.

Figure 2: Experimental Workflow for qNMR

Self-validating protocol for absolute quantification.[4][5]

Caption: Step-by-step qNMR workflow ensuring traceability to the internal standard.

Part 4: Comparative Data Summary

Metric	GC-FID (Mass Balance)	qNMR (Internal Standard)
Precision (RSD)	< 0.5%	< 0.5% (with proper weighing)
Accuracy Bias	Potential bias if impurities have low response factors.[4][5]	High accuracy (unbiased by impurity types).[4]
Sample Consumption	~10 mg (Destructive)	~20 mg (Recoverable)
Detection Limit	ppm level for impurities.[4][5]	~0.1% (Limit of Quantitation).
Major Risk	Overestimation of purity (misses non-volatiles).[4][5]	Integration errors (overlapping peaks).

References

• Pauli, G. F., et al. (2012).[4][5] "Quantitative 1H NMR: Development and Potential of an Analytical Method." Journal of Natural Products. Link[4]

• BIPM. (2024).[4][5] "Equivalency between Mass Balance and qNMR methodologies." Vertex AI Search Snippet 1.1. Link[4]

• Saito, T., et al. (2014).[4][5] "Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance." Accreditation and Quality Assurance. Link

• PubChem. (2024).[4][5] "4-Hepten-2-one, 6-methyl- Compound Summary." National Library of Medicine.[4][5] Link[4]

• NIST. (2024). "Quantitative NMR Spectroscopy Guidelines." National Institute of Standards and Technology.[9] Link[4]

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• 5. CAS 6137-06-0: 4-methylheptan-2-one | CymitQuimica [cymitquimica.com]
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• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. 6-Methyl-4-hepten-2-ol [webbook.nist.gov]

A Comparative Guide for Researchers: The Reactivity of Terminal vs. Internal Heptenone Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of synthetic chemistry, particularly within drug development, the selection of starting materials is a critical decision that dictates the efficiency, selectivity, and overall success of a synthetic route. The isomeric form of a molecule, specifically the location of a functional group, can dramatically alter its chemical behavior. This guide provides an in-depth comparative analysis of the reactivity of terminal versus internal heptenone isomers, grounded in fundamental principles and supported by experimental insights.

The Foundation of Reactivity: Steric and Electronic Effects

The reactivity of an alkene, such as a heptenone isomer, is primarily governed by two key factors: electronic effects and steric effects .[1][2]

• Electronic Effects relate to how the distribution of electrons in the molecule influences its reactivity.[1] Alkyl groups are electron-donating, which means they can increase the electron density of a carbon-carbon double bond, making it more nucleophilic and thus more reactive towards electrophiles.[3]

• Steric Effects pertain to the spatial arrangement of atoms and the physical hindrance this arrangement imposes on an approaching reagent.[2] Bulky groups near a reaction site can block or slow down a chemical reaction.[2]

These two effects are often intertwined and can either reinforce or oppose each other in determining the overall reactivity of a molecule.[4]

Terminal Heptenone (e.g., Hept-6-en-2-one): The double bond is at the end of the carbon chain. This position makes it less sterically hindered and therefore more accessible to reagents. However, with only one alkyl substituent on the double bond, it is less electron-rich compared to a more substituted internal isomer.

Internal Heptenone (e.g., Hept-5-en-2-one): The double bond is located within the carbon chain. This makes it more sterically hindered. However, being disubstituted, the double bond is more electron-rich due to the electron-donating nature of the two attached alkyl groups.[5] Generally, more substituted alkenes are more stable.[5]

Comparative Reactivity in Key Synthetic Transformations

To illustrate the practical implications of these differences, we will examine two common and highly informative reactions: epoxidation and hydroboration-oxidation.

Epoxidation is the conversion of an alkene to an epoxide, often using a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA).[6] This reaction is a classic example of an electrophilic addition, where the electron-rich double bond attacks the electrophilic oxygen of the peroxy acid.[6]

Reactivity Comparison:

• Internal Heptenone: The increased electron density of the disubstituted double bond makes it more nucleophilic and thus, generally more reactive towards epoxidation than a terminal alkene.[5]

• Terminal Heptenone: While less sterically hindered, the lower electron density of the monosubstituted double bond results in a slower reaction rate.[5]

Table 1: Predicted Relative Reactivity in Epoxidation

Isomer	Substitution	Electronic Effect	Steric Hindrance	Predicted Reactivity
Hept-6-en-2-one	Monosubstituted (Terminal)	Less Electron-Rich	Low	Lower
Hept-5-en-2-one	Disubstituted (Internal)	More Electron-Rich	Moderate	Higher

This trend is well-established for a variety of alkenes.[7][8]

Hydroboration-oxidation is a two-step process that converts an alkene into an alcohol.[9] The first step, the addition of borane (BH₃), is highly sensitive to steric hindrance.[10] Borane preferentially adds to the less substituted carbon of the double bond, a phenomenon known as anti-Markovnikov addition.[9][10]

Reactivity and Selectivity Comparison:

• Terminal Heptenone: The terminal double bond offers a highly accessible, unhindered position for the bulky borane reagent to attack.[10] This leads to a faster reaction and high regioselectivity, yielding predominantly the primary alcohol.[9]

• Internal Heptenone: The steric bulk on both sides of the internal double bond slows down the approach of the borane.[10] Furthermore, the similar steric environments on either side of the double bond can lead to a mixture of alcohol products with poor regioselectivity.

Table 2: Predicted Outcome of Hydroboration-Oxidation

Isomer	Steric Hindrance at Double Bond	Reaction Rate	Regioselectivity
Hept-6-en-2-one	Low	Faster	High (Anti-Markovnikov)
Hept-5-en-2-one	Moderate	Slower	Low (Mixture of products)

Experimental Protocols for Reactivity Assessment

To empirically validate these principles, the following protocols can be implemented.

Objective: To determine the relative rates of epoxidation of terminal and internal heptenone isomers.

Methodology:

• Preparation: Create an equimolar solution of hept-6-en-2-one and hept-5-en-2-one in a suitable solvent (e.g., dichloromethane) containing a known concentration of an internal standard (e.g., dodecane).

• Reaction Initiation: Cool the solution to 0°C and add a sub-stoichiometric amount (e.g., 0.5 equivalents) of m-CPBA.

• Monitoring: Withdraw aliquots from the reaction mixture at regular time intervals.

• Work-up: Quench each aliquot with a reducing agent (e.g., sodium sulfite solution) to destroy excess peroxy acid, followed by washing with a mild base (e.g., sodium bicarbonate solution).

• Analysis: Analyze the organic layer of each quenched aliquot by gas chromatography (GC) to determine the relative consumption of each isomer over time by comparing their peak areas to that of the internal standard.[11]

Diagram 1: Workflow for Competitive Epoxidation

Caption: General experimental procedure for hydroboration-oxidation.

Implications for Drug Development and Synthesis

The choice between a terminal and an internal heptenone isomer has significant strategic implications:

• For transformations where high regioselectivity is paramount and steric hindrance is the dominant factor, such as hydroboration-oxidation, the terminal isomer is the superior choice . It will provide a cleaner product profile, simplifying downstream purification and improving overall yield.

• For reactions driven by the nucleophilicity of the double bond, such as epoxidation, the internal isomer will likely react faster . This can lead to shorter reaction times and potentially milder reaction conditions.

In the context of drug development, where process efficiency and product purity are non-negotiable, a thorough understanding of these reactivity differences is essential. While a particular isomer might be more expensive or difficult to procure, its use can be easily justified if it leads to a more robust and scalable synthetic route with fewer impurities.

References

A comprehensive understanding of the principles discussed can be further developed by consulting standard organic chemistry textbooks and resources.

Sources

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• 2. Steric effects - Wikipedia [en.wikipedia.org]
• 3. Alkene Reactivity [www2.chemistry.msu.edu]
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• 8. Comparative Study of Greener Alkene Epoxidation Using a Polymer-Supported Mo(VI) Complex: Performance Evaluation and Optimisation via Response Surface Methodology [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Mass Spectrometry Identification of 4-Methyl-6-Hepten-2-One: A Structural Elucidation Guide

Topic: Mass Spectrometry Characteristic Ions for 4-Methyl-6-Hepten-2-One Identification Audience: Researchers, Scientists, and Drug Development Professionals Format: Technical Comparison Guide

Executive Summary

The precise identification of 4-methyl-6-hepten-2-one (C₈H₁₄O, MW 126.19) is a critical analytical challenge in metabolomics and synthetic organic chemistry due to the prevalence of its structural isomers, most notably 6-methyl-5-hepten-2-one (Sulcatone) . While both compounds share the same molecular weight and functional groups, their fragmentation pathways under Electron Ionization (EI) differ fundamentally due to the position of the double bond relative to the carbonyl group.

This guide provides a definitive protocol for distinguishing 4-methyl-6-hepten-2-one from its isomers using mass spectrometry. It establishes m/z 58 and m/z 85 as the primary diagnostic ions for the target compound, contrasting them with the m/z 69 characteristic of Sulcatone.

Mechanistic Basis of Identification

To confidently identify 4-methyl-6-hepten-2-one, one must understand the causality behind its fragmentation. The mass spectrum is not random; it is a deterministic result of the molecule's connectivity.

The Diagnostic "Fingerprint" Ions

The following table summarizes the key ions that differentiate 4-methyl-6-hepten-2-one from its most common isomer.

Ion (m/z)	Origin Fragment	Relative Abundance (Target)	Relative Abundance (Sulcatone)	Mechanistic Cause
43		100% (Base Peak)	100% (Base Peak)	-cleavage at carbonyl. Common to all methyl ketones.
58		High (30-60%)	Low (<5%)	McLafferty Rearrangement. Requires -hydrogen on an carbon.
85		Medium (20-40%)	Low	Loss of allyl radical via cleavage at C4-C5.
69		Low	High (40-80%)	Allylic cleavage of the dimethylallyl tail (Specific to Sulcatone).

Fragmentation Pathway Analysis

Pathway A: The McLafferty Rearrangement (The Differentiator)

The most robust evidence for 4-methyl-6-hepten-2-one is the presence of a significant peak at m/z 58 .

• Mechanism: The molecule possesses a

  -hydrogen on C5 (a saturated group). In the radical cation state, this hydrogen transfers to the carbonyl oxygen via a six-membered transition state, leading to -cleavage.

• Contrast: In Sulcatone (6-methyl-5-hepten-2-one), the

  -carbon (C5) is part of a double bond ( ). Vinylic hydrogens participate poorly in McLafferty rearrangements due to geometric constraints and higher bond dissociation energy, rendering m/z 58 negligible.

Pathway B: Allylic vs. Chain Cleavage

• Target (4-methyl-6-hepten-2-one): The bond between C4 and C5 is prone to cleavage because it leads to the loss of an allyl radical (

  , mass 41). The charge remains on the oxygenated fragment ( ), resulting in m/z 85 .

• Alternative (Sulcatone): The double bond is at C5-C6. Cleavage occurs between C4 and C5 (allylic position). The charge prefers the resonance-stabilized dimethylallyl cation (

  , m/z 69 ), leaving a neutral acetyl radical.

Visualization of Fragmentation Pathways[1]

The following diagram illustrates the competitive fragmentation pathways that generate the diagnostic ions for 4-methyl-6-hepten-2-one.

Caption: Competitive fragmentation pathways for 4-methyl-6-hepten-2-one under 70 eV Electron Ionization.

Experimental Protocol: GC-MS Identification

This protocol ensures high-fidelity spectral acquisition, minimizing "ghost" peaks from thermal degradation or column bleed.

Sample Preparation

• Solvent: Dissolve the standard/sample in HPLC-grade Hexane or Dichloromethane (approx. 100 ppm). Avoid methanol to prevent acetal formation in the injector.

• Derivatization (Optional): If peak tailing is observed, methoximation (using Methoxyamine HCl) can stabilize the ketone, but direct analysis is usually sufficient.

GC-MS Parameters (Self-Validating)

Parameter	Setting	Rationale
Column	DB-5ms or equivalent (30m x 0.25mm, 0.25µm)	Non-polar phase separates isomers based on boiling point and subtle polarity differences.
Inlet Temp	250°C	Sufficient for volatilization without inducing thermal isomerization of the double bond.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Standard flow for optimal MS vacuum pressure.
Oven Program	50°C (hold 2 min) 10°C/min 200°C	Slow ramp separates 4-methyl-6-hepten-2-one from Sulcatone (Sulcatone typically elutes slightly later due to higher boiling point).
Ion Source	EI, 70 eV, 230°C	Standard ionization energy allows comparison with NIST libraries.
Scan Range	m/z 35 - 300	Captures low mass fragments (43, 58) and the molecular ion (126).

Validation Step (Quality Control)

• System Suitability: Inject a standard of 2-Heptanone .

  • Pass Criteria: Observation of m/z 43 (Base) and m/z 58 (McLafferty product). If m/z 58 is absent in 2-Heptanone, the source tuning is incorrect or the source is dirty, which will invalidate the identification of 4-methyl-6-hepten-2-one.

Comparative Analysis: Target vs. Alternatives

When analyzing complex mixtures (e.g., essential oils or reaction products), you will likely encounter isomers. Use this decision matrix to confirm identity.

Feature	4-Methyl-6-hepten-2-one (Target)	6-Methyl-5-hepten-2-one (Sulcatone)	6-Methyl-2-heptanone (Saturated)
Base Peak	m/z 43	m/z 43	m/z 43
Key Diagnostic	m/z 58 (Strong)	m/z 69 (Strong)	m/z 58 (Strong)
Secondary Ion	m/z 85	m/z 41	m/z 71
Molecular Ion	126	126	128
Differentiation	Distinguish from Sulcatone by High 58 / Low 69 .	Distinguish from Target by High 69 / Low 58 .	Distinguish by MW (128 vs 126).

Note on Retention Indices (RI): While mass spectra are definitive, Retention Indices on a DB-5 column provide secondary confirmation.

• Sulcatone RI: Approx. 980-990.

• 4-Methyl-6-hepten-2-one RI: Typically lower (approx. 950-970) due to the terminal double bond reducing van der Waals interactions compared to the internal trisubstituted double bond of Sulcatone.

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of 6-Methyl-5-hepten-2-one (Sulcatone).[1] National Institute of Standards and Technology.[2][3] [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text validating the McLafferty rearrangement mechanism for ketones).

• PubChem. Compound Summary for CID 13156778 (4-Hepten-2-one, 6-methyl-).[4] National Library of Medicine. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.

Sources

• 1. 5-Hepten-2-one, 6-methyl- [webbook.nist.gov]
• 2. 6-Methyl-4-hepten-2-ol [webbook.nist.gov]
• 3. Heptane, 4-methyl- [webbook.nist.gov]
• 4. 4-Hepten-2-one, 6-methyl- | C8H14O | CID 13156778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 6-Hepten-2-one, 4-methyl-

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 6-Hepten-2-one, 4-methyl- (also known as Methyl Heptenone, CAS No. 110-93-0), a common fragrance ingredient and organic synthesis intermediate.[1] Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment. The causality behind each step is explained to foster a deeper understanding of safe laboratory practices.

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. 6-Hepten-2-one, 4-methyl- is classified as a hazardous substance, and its disposal is regulated.[1] The primary risks associated with this compound are summarized below.

Hazard Classification	Description	Primary Precaution
Flammable Liquid	The compound is a flammable liquid and vapor.[1][2] Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.[2][3]	Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4] Use explosion-proof equipment and non-sparking tools.[2][3]
Health Hazards	Causes skin and eye irritation.[1] Inhalation may cause respiratory irritation, and symptoms of overexposure can include headache, dizziness, and nausea.[1][3]	Wear appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[1][5] Handle in a well-ventilated area or a chemical fume hood.[1]
Environmental Hazards	Harmful to aquatic life with long-lasting effects.[2][4]	Prevent release into the environment. Do not dispose of down the drain or in general waste.[1][2][6]

Core Disposal Protocol: A Step-by-Step Guide

The fundamental principle of chemical waste management is that no hazardous chemical waste should be disposed of via the sewage system or general trash.[7] This protocol outlines the approved procedure for handling 6-Hepten-2-one, 4-methyl- waste.

Step 1: Immediate Handling and Segregation at the Point of Generation

The proper management of chemical waste begins the moment it is generated.

• Expert Identification : The first step is the correct classification of the waste.[7] Any solution containing 6-Hepten-2-one, 4-methyl-, as well as any solids (e.g., contaminated filter paper, absorbent materials) must be treated as hazardous waste.

• Segregation : This waste stream must be segregated from other, incompatible waste types. Specifically, store it separately from strong oxidizing agents, strong acids, and strong bases to prevent dangerous reactions.[1][3]

Step 2: Waste Collection and Containerization

The integrity of the waste container is crucial for preventing leaks and spills.

• Choose an Appropriate Container : Collect liquid waste in a sturdy, leak-proof container with a tight-sealing cap.[7][8] High-density polyethylene (HDPE) carboys or the original manufacturer's container are often suitable choices.[8][9] Do not use containers that may be incompatible, such as lightweight polyethylene containers for solvents.[6]

• Leave Headspace : For liquid waste, leave approximately 10% of the container volume as headspace to allow for vapor expansion.[6]

• Solid Waste : Chemically contaminated solid waste, such as pipette tips or gloves, should be collected in a separate, clearly labeled, puncture-proof container lined with a clear plastic bag.[8]

Step 3: Accurate and Compliant Labeling

Proper labeling is a regulatory requirement and essential for safe handling.[7][9]

• Label Contents Clearly : The container must be labeled with the words "Hazardous Waste" and the full chemical name: "6-Hepten-2-one, 4-methyl-".

• Indicate Hazards : The label must also indicate the specific hazards, such as "Flammable" and "Irritant". This can be accomplished with pictograms or other standardized warnings.

• No Defacing : If using the original container, do not deface the manufacturer's label.[8] If using a different container, any previous labels must be completely removed or obliterated.[8]

Step 4: Proper Storage in a Satellite Accumulation Area (SAA)

An SAA is a designated area at or near the point of waste generation where hazardous waste is collected before being moved to a central storage area.

• Location : The SAA must be under the control of the laboratory personnel generating the waste and should not be near sinks or floor drains.[8]

• Containment : The waste container must be kept in secondary containment (such as a larger, chemically resistant bin) to contain any potential leaks or spills.[8]

• Flammable Storage : As 6-Hepten-2-one, 4-methyl- is a flammable liquid, its waste container must be stored within a designated flammable storage cabinet.

• Keep Containers Closed : Waste containers must be securely sealed at all times, except when waste is being added.[7][8]

Step 5: Arranging for Final Disposal

Final disposal must be handled by trained professionals in accordance with institutional and regulatory standards.

• Request Pickup : Do not allow waste to accumulate indefinitely. Request a waste pickup from your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor when the container is three-quarters full or has been stored for 150 days.[8]

• Documentation : Maintain accurate records of the waste generated and disposed of, as required by regulations like the Resource Conservation and Recovery Act (RCRA) in the United States.[9]

• Final Destination : The waste will be transported to an approved waste disposal plant for proper treatment, which may involve incineration in a controlled environment.[2][3][6]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the disposal of 6-Hepten-2-one, 4-methyl- and associated materials.

Caption: Decision workflow for 6-Hepten-2-one, 4-methyl- disposal.

References

• Hazardous Waste Disposal Guide - Research Safety. (2023, February 27). Northwestern University. [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

• How to Manage Chemical Waste Disposal in Academic Labs. (2018, November 29). Justrite. [Link]

• Three Rules to Manage Chemical Waste- It's Complicated! (2022, March 23). Lablogatory. [Link]

• Safe Storage and Disposal of Chemicals in A Lab. Tion. [Link]

• natural methyl heptenone - Safety Data Sheet. Axxence. [Link]

• 6-Hepten-2-one. PubChem - NIH. [Link]

Sources

• 1. chemicalbull.com [chemicalbull.com]
• 2. westliberty.edu [westliberty.edu]
• 3. fishersci.com [fishersci.com]
• 4. vigon.com [vigon.com]
• 5. aurochemicals.com [aurochemicals.com]
• 6. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 7. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. justrite.com [justrite.com]